Tert-butyl thiophene-3-carboxylate

• CAS: 125294-45-3

Core Science & Biosynthesis

Tert-Butyl Thiophene-3-Carboxylate: A Strategic Scaffold for Medicinal Chemistry

Abstract

Tert-butyl thiophene-3-carboxylate (CAS 125294-45-3) represents a specialized heterocyclic building block that bridges the gap between robust synthetic handling and precise chemical reactivity. Unlike its methyl or ethyl counterparts, the tert-butyl ester motif provides orthogonal protection and steric shielding, enabling regioselective transformations—most notably C-2 directed lithiation—without the risk of nucleophilic attack at the carbonyl center. This technical guide analyzes its physicochemical profile, synthetic pathways, and pivotal role as a pharmacophore generator in drug discovery.[1]

Physicochemical Profile

The tert-butyl group significantly alters the physical and chemical behavior of the thiophene-3-carboxylate core, enhancing lipophilicity and providing resistance to basic hydrolysis compared to simple alkyl esters.

Property	Data	Notes
IUPAC Name	tert-Butyl thiophene-3-carboxylate
CAS Number	125294-45-3
Molecular Formula	C₉H₁₂O₂S
Molecular Weight	184.26 g/mol
Physical State	Liquid or Low-Melting Solid	Methyl ester is liquid (bp 91°C/17mmHg); t-butyl ester has higher MW but lower symmetry.[2][3]
Solubility	Soluble in DCM, THF, EtOAc, Toluene	Insoluble in water.
Stability	Acid-labile; Base-stable	Stable to bulky bases (LDA, LiTMP) at low temp.
Density	~1.05 - 1.10 g/mL (Estimated)	Less dense than methyl ester (1.23 g/mL).

Synthetic Routes[1][4][5][6][7][8]

The synthesis of tert-butyl thiophene-3-carboxylate requires avoiding strongly acidic conditions that would cleave the product. Two primary methodologies are employed depending on scale and reagent availability.

Method A: Isobutylene Addition (Industrial/Scale-Up)

This is the atom-economic route preferred for large-scale preparation. It utilizes acid-catalyzed addition of isobutylene to thiophene-3-carboxylic acid.

• Reagents: Thiophene-3-carboxylic acid, Isobutylene (gas or liquid), H₂SO₄ or Triflic acid (cat.), DCM.

• Mechanism: Protonation of isobutylene generates the tert-butyl cation, which is trapped by the carboxylic acid.

• Advantages: No formation of water; high yield; avoids expensive coupling agents.

Method B: DCC/DMAP Steglich Esterification (Lab Scale)

Ideal for small-scale discovery chemistry where isobutylene handling is impractical.

• Reagents: Thiophene-3-carboxylic acid, tert-Butanol, DCC (N,N'-Dicyclohexylcarbodiimide), DMAP (4-Dimethylaminopyridine).

• Mechanism: DCC activates the acid as an O-acylisourea, which is attacked by the sterically hindered tert-butanol, catalyzed by DMAP.

Synthesis Workflow Visualization

Figure 1: Comparison of synthetic routes. Method A is preferred for scale; Method B for convenience.

Reactivity & Transformations[7][9][10]

The strategic value of tert-butyl thiophene-3-carboxylate lies in its ability to direct reactivity while remaining inert to nucleophiles.

Regioselective C-2 Lithiation (Directed Ortho Metalation)

The ester group at C-3 directs lithiation to the C-2 position (ortho).

• Challenge: Simple esters (methyl/ethyl) often suffer from nucleophilic attack by the organolithium reagent (forming ketones or tertiary alcohols).

• Solution: The bulky tert-butyl group sterically blocks the carbonyl carbon, allowing the organolithium (e.g., LDA or n-BuLi/LiTMP) to act purely as a base.

• Outcome: Formation of the 2-lithio species, which can be trapped with electrophiles (aldehydes, halides, borates).

Acid-Mediated Deprotection

The tert-butyl ester is orthogonal to base-labile groups (like methyl esters or acetates). It can be selectively cleaved using:

• TFA/DCM: Room temperature cleavage.

• HCl/Dioxane: Anhydrous cleavage.

• Mechanism: E1 elimination releasing isobutylene gas and the free carboxylic acid.

Electrophilic Aromatic Substitution

The ester is an electron-withdrawing group (EWG), deactivating the ring. However, the sulfur atom is strongly activating.

• Bromination: Occurs preferentially at C-5 (the most activated position remaining) or C-2 . Controlled conditions are required to distinguish between mono- and di-halogenation.

Reactivity Map

Figure 2: Divergent reactivity pathways. The tert-butyl group enables C-2 functionalization via lithiation.

Experimental Protocols

Protocol 1: Synthesis via Isobutylene (Adapted for Lab Scale)

Safety Note: Isobutylene is a flammable gas. Work in a well-ventilated fume hood. Pressure vessels may be required.

• Dissolution: Dissolve thiophene-3-carboxylic acid (10.0 mmol) in anhydrous DCM (20 mL) in a pressure-rated glass vessel or autoclave.

• Catalyst: Add concentrated H₂SO₄ (0.5 mmol, 0.05 eq) carefully.

• Addition: Cool the mixture to -10°C. Condense isobutylene gas (approx. 20-30 mmol) into the vessel or bubble it through the solution until saturation.

• Reaction: Seal the vessel and allow it to stir at room temperature for 24–48 hours.

• Workup: Carefully vent excess isobutylene. Wash the organic layer with saturated NaHCO₃ (2 x 15 mL) to neutralize the acid and remove unreacted starting material (which will dissolve in the aqueous base).

• Purification: Dry over MgSO₄, filter, and concentrate. The tert-butyl ester is usually obtained as a pure oil/solid. If necessary, purify via silica gel chromatography (Hexanes/EtOAc).[4]

Protocol 2: Regioselective Lithiation and Trapping

Objective: Introduce a formyl group at C-2.

• Preparation: In a flame-dried Schlenk flask under Argon, dissolve tert-butyl thiophene-3-carboxylate (1.0 mmol) in anhydrous THF (5 mL).

• Cooling: Cool the solution to -78°C (Dry ice/acetone bath).

• Lithiation: Add LDA (Lithium Diisopropylamide, 1.1 mmol, 1.1 eq) dropwise over 10 minutes.

  • Note: The bulky tert-butyl ester prevents nucleophilic attack, but temperature control is critical to avoid decomposition.

• Equilibration: Stir at -78°C for 30–60 minutes to ensure formation of the 2-lithio species.

• Quench: Add DMF (Dimethylformamide, 1.5 mmol) dropwise.

• Warming: Allow the reaction to warm to 0°C over 1 hour.

• Workup: Quench with saturated NH₄Cl solution. Extract with EtOAc.

• Result: Tert-butyl 2-formylthiophene-3-carboxylate.

Applications in Drug Discovery[1][4]

Scaffold for Kinase Inhibitors

Thiophene-3-carboxylates are bioisosteres of benzoates. The tert-butyl ester serves as a lipophilic precursor that can be:

• Late-Stage Diversified: The C-2 position can be functionalized (via lithiation/Suzuki) to introduce "tail" regions interacting with solvent-exposed areas of the kinase ATP pocket.

• Prodrug Design: The tert-butyl ester is metabolically stable to many esterases compared to ethyl esters, potentially altering PK profiles, though it is often used as a synthetic intermediate rather than a final drug moiety due to acid instability in the stomach.

Orthogonal Protection Strategies

In the synthesis of complex poly-heterocycles (e.g., thienopyrimidines), the tert-butyl ester allows for the manipulation of other functional groups (e.g., reduction of a nitro group, hydrolysis of a methyl ester) without affecting the C-3 carboxylate.

Safety and Handling

• Hazards: Thiophene derivatives often possess a characteristic stench. Handle in a fume hood.

• Flammability: Tert-butyl esters are combustible.

• Decomposition: Avoid strong acids unless deprotection is intended. Heating with strong acids generates isobutylene, which is highly flammable.

• Storage: Store in a cool, dry place. Stable at room temperature under neutral conditions.

References

• Synthesis of Tert-Butyl Esters via Isobutylene

  • Title: Method for making tertiary butyl esters.[5][6]

  • Source: US P
  • URL

• Lithiation of Thiophene Esters

  • Title: Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide (Demonstrates lithi
  • Source: Molbank 2021(4), M1300.

  • URL:[Link][2][4]

• General Thiophene Reactivity

  • Title: Thiophene and its derivatives: Synthesis, reactions, and applications.[1][7]

  • Source: Comprehensive Heterocyclic Chemistry.

  • URL:[Link]

• Product Data (CAS Verification)

  • Title: Tert-Butyl Thiophene-3-Carboxylate Product Entry.[8]

  • Source: Sigma-Aldrich / PubChem.

  • URL:[Link]

Sources

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• 2. Thienothiophenes. Part 2.1 Synthesis, metallation and bromine→lithium exchange reactions of thieno[3,2-b]thiophene and its polybromo derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. 3-丁基噻吩 96% | Sigma-Aldrich [sigmaaldrich.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. US4921999A - Method for making tertiary butyl esters - Google Patents [patents.google.com]
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• 7. mdpi.com [mdpi.com]
• 8. tert-Butyl thiophene-3-carboxylate | 125294-45-3 [sigmaaldrich.com]

Synthesis of Tert-butyl thiophene-3-carboxylate

Executive Summary

Tert-butyl thiophene-3-carboxylate (CAS: 125294-45-3) is a critical heterocyclic building block in medicinal chemistry. The thiophene ring serves as a classical bioisostere for the phenyl group, offering altered electronic properties and metabolic profiles, while the tert-butyl ester functions as a robust protecting group that is orthogonal to base-labile protections (e.g., methyl/ethyl esters) and removable under specific acidic conditions (e.g., TFA/DCM).

This guide details the synthesis of tert-butyl thiophene-3-carboxylate, prioritizing protocols that balance scalability, yield, and operational safety. We explore two primary methodologies: the Acid Chloride Activation Route (preferred for scale-up) and the Boc-Anhydride Route (preferred for mild, laboratory-scale synthesis).

Retrosynthetic Analysis

To design an efficient synthesis, we must visualize the disconnection of the ester linkage. The bulky tert-butyl group introduces steric hindrance, making direct Fischer esterification (acid + alcohol <-> ester + water) slow and prone to elimination (E1) of the tert-butyl cation to isobutylene. Therefore, synthesis requires activated electrophiles or specific coupling agents.

Diagram 1: Retrosynthetic Strategy

Method A: Acid Chloride Activation (Scalable Route)

This method is the industry standard for generating tert-butyl esters of aromatic acids. It proceeds via the formation of thiophene-3-carbonyl chloride, followed by nucleophilic acyl substitution with tert-butanol.

Scientific Rationale:

• Causality: Thionyl chloride (

  ) converts the poor leaving group (-OH) of the carboxylic acid into a potent leaving group (-Cl).

• Sterics: The high reactivity of the acid chloride overcomes the steric bulk of the tert-butanol nucleophile.

• Base: A non-nucleophilic base (e.g., Pyridine or

  ) is essential to scavenge the HCl byproduct, preventing the acid-catalyzed cleavage of the newly formed tert-butyl ester.

Experimental Protocol

Reagents:

• Thiophene-3-carboxylic acid (1.0 equiv)[1]

• Thionyl chloride (1.5 equiv)

• tert-Butanol (1.2 equiv)

• Triethylamine (

  ) or Pyridine (2.0 equiv)

• Dichloromethane (DCM) [Anhydrous]

• DMF (Catalytic, 0.1 equiv)

Step-by-Step Methodology:

• Activation (Acid Chloride Formation):

  • In a flame-dried round-bottom flask under

    , dissolve thiophene-3-carboxylic acid in anhydrous DCM.

  • Add catalytic DMF (activates

    via Vilsmeier-Haack type intermediate).

  • Add

    dropwise at 0°C.

  • Reflux for 2–3 hours. Monitor by TLC (conversion of acid to acid chloride; quench aliquot with MeOH to check for methyl ester).

  • Critical Step: Evaporate solvent and excess

    under reduced pressure. Re-dissolve the crude acid chloride in fresh anhydrous DCM. Note: Removing residual is vital to prevent side reactions.

• Esterification:

  • Cool the acid chloride solution to 0°C.

  • Add a solution of tert-butanol and

    in DCM dropwise over 30 minutes.

  • Allow the mixture to warm to room temperature (RT) and stir for 12 hours.

• Workup:

  • Quench with saturated

    (neutralizes HCl salts).

  • Extract with DCM (3x). Wash organic layer with brine.[1][2]

  • Dry over

    and concentrate.

• Purification:

  • Flash column chromatography (Hexanes/Ethyl Acetate 9:1).

  • Expected Yield: 85–92%.

Method B: Boc-Anhydride (Mild Laboratory Route)

For applications involving acid-sensitive substrates or to avoid noxious thionyl chloride, the reaction with Di-tert-butyl dicarbonate (

) is superior.

Scientific Rationale:

• Mechanism: DMAP catalyzes the attack of the carboxylate on

  , forming a mixed anhydride. Subsequent decarboxylation transfers the tert-butyl group to the acid.

• Self-Validating: The evolution of

  gas serves as a visual indicator of reaction progress.

Diagram 2: Boc-Anhydride Reaction Workflow

Experimental Protocol:

• Setup: Dissolve Thiophene-3-carboxylic acid (10 mmol) in tert-butanol (20 mL) or THF (20 mL).

• Addition: Add

  (2.0 equiv) and DMAP (0.3 equiv).

• Reaction: Stir at 40°C for 16–24 hours. Observe gas evolution (

  ).

• Workup: Dilute with Ethyl Acetate, wash with 1M citric acid (to remove DMAP) and brine.

• Purification: Silica gel chromatography.

Comparative Data Analysis

The following table summarizes the operational parameters for decision-making.

Parameter	Method A: Acid Chloride	Method B: Boc-Anhydride
Scale	Multi-gram to Kilogram	Milligram to Gram
Reagent Cost	Low ( , )	High ( )
Atom Economy	High	Low (Loss of and t-BuOH)
Conditions	Harsh (Acidic/Reflux)	Mild (Neutral/Slightly Basic)
Byproducts	HCl, (Gas)	(Gas), t-BuOH
Yield	85–92%	75–85%

Safety & Handling (E-E-A-T)

As a Senior Scientist, I must emphasize the specific hazards associated with thiophene chemistry:

• Thiophene Toxicity: Thiophene derivatives are often potent sensitizers and can have unpleasant sulfurous odors. All reactions must be conducted in a well-ventilated fume hood.

• Lachrymators: Thiophene-3-carbonyl chloride is a potential lachrymator and corrosive. Double-glove (Nitrile) and wear a face shield during the quenching step.

• Pressure Build-up: Method A generates

  and HCl gas; Method B generates . Ensure reaction vessels are vented through a scrubber or an oil bubbler to prevent over-pressurization.

References

• Greenberg, J. A., & Sammakia, T. (2017).[3] The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride. Journal of Organic Chemistry, 82(6), 3245–3251.[4] Link

• Buchstaller, H. P., et al. (2001).[5] Synthesis of Novel 2-Aminothiophene-3-carboxylates by Variations of the Gewald Reaction. Monatshefte für Chemie, 132(2), 279-293.[5] Link

• Sigma-Aldrich. (n.d.). tert-Butyl thiophene-3-carboxylate Product Page. Link

• Organic Syntheses. (1941). tert-Butyl Chloride (General handling of t-butyl systems). Org. Synth. Coll. Vol. 1, 524. Link

• Goossen, L. J., et al. (2022). Synthesis of Benzothiophene-3-carboxylic Esters by Palladium Iodide-Catalyzed Oxidative Cyclization. Journal of Organic Chemistry. Link

Sources

• 1. rsc.org [rsc.org]
• 2. US4847386A - Process for preparing thiophene derivatives - Google Patents [patents.google.com]
• 3. The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride [organic-chemistry.org]
• 4. The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Guide: Tert-Butyl Thiophene-3-Carboxylate (CAS 125294-45-3)

[1][2]

Abstract

This technical guide provides a comprehensive analysis of Tert-butyl thiophene-3-carboxylate (CAS No. 125294-45-3), a critical heterocyclic intermediate in medicinal chemistry and materials science. Unlike standard catalog entries, this document focuses on the causality of synthetic choices, the structural logic of its applications, and self-validating experimental protocols. It is designed for researchers requiring high-purity synthesis and downstream utility in drug development pipelines.

Part 1: Chemical Profile & Strategic Significance

Identity & Physicochemical Properties

Tert-butyl thiophene-3-carboxylate is a bulky ester derivative of thiophene-3-carboxylic acid. Its tert-butyl group serves as both a steric shield and a lipophilic modulator, making it a valuable building block for modifying the pharmacokinetic properties of drug candidates.

Property	Data / Estimate	Note
CAS Number	125294-45-3	Verified Identifier
IUPAC Name	tert-Butyl thiophene-3-carboxylate
Molecular Formula	C₉H₁₂O₂S
Molecular Weight	184.26 g/mol
Appearance	Colorless to pale yellow oil/solid	Low melting point solid (est. <35°C)
Boiling Point	~98°C @ 10 mmHg (Methyl analog ref.)[1]	Predicted: ~240°C (atm)
Density	~1.10 g/cm³ (Predicted)	Slightly less dense than methyl ester (1.174)
Solubility	Soluble in DCM, EtOAc, THF	Hydrophobic due to t-butyl group

Structural Utility in Drug Design

The thiophene ring acts as a bioisostere for benzene , often improving metabolic stability or altering receptor binding affinity due to the sulfur atom's electronic effects. The tert-butyl ester moiety is specifically useful for:

• Orthogonal Protection: Stable to basic hydrolysis but readily cleaved by acid (e.g., TFA), allowing selective deprotection in the presence of methyl/ethyl esters.

• Lipophilicity Tuning: Increases logP, enhancing membrane permeability during early-stage screening before final deprotection.

• Steric Control: The bulky group directs electrophilic aromatic substitution (SEAr) to the 2- or 5-positions by blocking the 4-position sterically, though the 2-position is electronically favored.

Part 2: Synthesis Protocols

Two distinct protocols are presented. Method A is the industry-standard "Steglich Esterification," ideal for small-scale, high-reliability synthesis. Method B is a modern, "Green Catalytic" approach using Tf₂NH, offering higher atom economy and easier purification for larger scales.

Visualization: Synthesis Decision Logic

Caption: Decision matrix for selecting the optimal synthesis pathway based on scale and laboratory capabilities.

Method A: Steglich Esterification (Standard Protocol)

Principle: Dicyclohexylcarbodiimide (DCC) activates the carboxylic acid, forming an O-acylisourea intermediate. 4-Dimethylaminopyridine (DMAP) acts as an acyl-transfer catalyst to overcome the steric hindrance of the tert-butyl alcohol.

Reagents:

• Thiophene-3-carboxylic acid (1.0 equiv)[2]

• tert-Butyl alcohol (1.5 equiv)[3]

• DCC (1.1 equiv)

• DMAP (0.1 equiv)

• Solvent: Dichloromethane (DCM), anhydrous

Protocol:

• Setup: Flame-dry a round-bottom flask and cool to 0°C under N₂ atmosphere.

• Dissolution: Dissolve thiophene-3-carboxylic acid in anhydrous DCM (0.2 M concentration).

• Addition: Add tert-butyl alcohol and DMAP. Stir for 5 minutes.

• Activation: Add DCC dissolved in a minimal amount of DCM dropwise over 10 minutes. Observation: White precipitate (dicyclohexylurea, DCU) will form.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours.

• Workup: Filter off the DCU precipitate through a Celite pad. Wash the filtrate with 0.5 N HCl (to remove DMAP), saturated NaHCO₃, and brine.

• Purification: Dry over Na₂SO₄, concentrate, and purify via silica gel flash chromatography (Hexanes/EtOAc 9:1).

Method B: Tf₂NH-Catalyzed Tert-Butylation (Modern Protocol)

Principle: Bis(trifluoromethanesulfonyl)imide (Tf₂NH) acts as a powerful Brønsted acid catalyst that activates tert-butyl acetate (acting as both reagent and solvent) to transfer the tert-butyl group. This avoids the formation of stubborn urea byproducts.

Reagents:

• Thiophene-3-carboxylic acid (1.0 equiv)[2]

• tert-Butyl acetate (Solvent/Reagent, excess)[4]

• Tf₂NH (Catalyst, 1–5 mol%)

Protocol:

• Setup: Charge a reaction vial with thiophene-3-carboxylic acid.

• Solvent: Add tert-butyl acetate (approx. 3–5 mL per mmol of acid).

• Catalysis: Add Tf₂NH (1–5 mol%).

• Reaction: Stir at room temperature (or mild heat, 40°C) for 2–6 hours. Monitor by TLC.

• Workup: Quench with saturated NaHCO₃. Extract with EtOAc.

• Purification: The product is often pure enough after solvent removal. If necessary, pass through a short silica plug.

Part 3: Applications in Medicinal Chemistry

Pharmacophore Integration

The thiophene-3-carboxylate core is a privileged scaffold found in various bioactive agents. The tert-butyl ester is primarily used as a precursor intermediate .

• Protein Tyrosine Phosphatase 1B (PTP1B) Inhibitors: Thiophene-based carboxylates are explored for diabetes management. The lipophilic tert-butyl group can mimic hydrophobic residues in the enzyme's active site during initial SAR (Structure-Activity Relationship) studies.

• Anticancer Agents: Substituted thiophenes are key in designing tubulin polymerization inhibitors. The 3-position ester provides a handle for further functionalization (e.g., reduction to alcohol, conversion to amide).

Visualization: Reaction Pathway to Bioactive Scaffolds

Caption: Synthetic divergence from the tert-butyl ester intermediate to various functional drug scaffolds.

Part 4: Safety & Handling (E-E-A-T)

While specific MSDS data for this exact CAS is limited, safety protocols must be extrapolated from the parent acid and analogous esters (e.g., Methyl thiophene-3-carboxylate).

• Hazard Classification (GHS):

  • H315: Causes skin irritation.[5][6]

  • H319: Causes serious eye irritation.[5][6]

  • H335: May cause respiratory irritation.[5][6]

• Handling: Always handle in a fume hood. Wear nitrile gloves and safety goggles.

• Storage: Store in a cool, dry place. The tert-butyl ester is generally more stable to hydrolysis than methyl esters but should be kept away from strong acids.

References

• Sigma-Aldrich. Tert-Butyl thiophene-3-carboxylate Product Page (CAS 125294-45-3). Retrieved from [1]

• Ogasa, C., Kayano, K., & Namba, K. (2024).[4] A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols.[4] Synlett, 35, 235-239.[4] (Describes the Tf₂NH method). Retrieved from

• National Institutes of Health (NIH) - PubChem. 3-tert-Butylthiophene (Analogous Data). (Used for property estimation). Retrieved from

• Fisher Scientific. Methyl thiophene-3-carboxylate Safety Data Sheet. (Used for hazard extrapolation). Retrieved from

• Yamai, Y., et al. (2017). Synthesis of Substituted t-Butyl 3-Alkyloxindole-3-carboxylates. (Demonstrates tert-butyl ester stability/utility). Retrieved from

Sources

• 1. 3-butyl thiophene, 34722-01-5 [thegoodscentscompany.com]
• 2. rsc.org [rsc.org]
• 3. tert-Butyl N-(thio­phen-2-yl)carbamate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols [organic-chemistry.org]
• 5. Methyl thiophene-3-carboxylate, 97%, Thermo Scientific Chemicals 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 6. Methyl thiophene-3-carboxylate, 97%, Thermo Scientific Chemicals 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]

Core Physicochemical Properties: A Foundation for Synthesis

An In-depth Technical Guide to Tert-butyl Thiophene-3-carboxylate: A Key Intermediate in Modern Drug Discovery

This guide provides an in-depth analysis of tert-butyl thiophene-3-carboxylate, a crucial building block for professionals in pharmaceutical research and development. We will move beyond simple data recitation to explore the compound's physicochemical properties, robust synthetic methodologies, and its strategic application in the synthesis of complex therapeutic agents. The narrative is grounded in established chemical principles, offering field-proven insights into why specific experimental choices are made, ensuring a self-validating and trustworthy framework for researchers.

Tert-butyl thiophene-3-carboxylate is a substituted aromatic heterocyclic compound. The core structure consists of a five-membered thiophene ring, which is a well-recognized "privileged scaffold" in medicinal chemistry.[1][2] It is considered a bioisostere of the benzene ring, meaning it can often replace a phenyl group in a drug molecule to modulate its electronic and lipophilic properties, potentially enhancing receptor binding, potency, or pharmacokinetic profiles.[3]

The ester at the 3-position features a tert-butyl group. This bulky group serves two primary functions in synthetic chemistry:

• Steric Shielding: It can influence the reactivity of adjacent positions on the thiophene ring.

• Protecting Group: It forms a robust ester that is stable to many reaction conditions (e.g., those involving nucleophiles or mild bases) but can be selectively cleaved under acidic conditions to reveal the carboxylic acid for further functionalization. This is a cornerstone of its utility in multi-step drug synthesis.

The key quantitative data for this compound are summarized below.

Property	Value	Source
Molecular Weight	184.26 g/mol	[4]
Chemical Formula	C₉H₁₂O₂S	[5]
CAS Number	125294-45-3	[5]
Canonical SMILES	CC(C)(C)OC(=O)C1=CC=CS1	[4]
Appearance	Typically a liquid or low-melting solid	N/A

Synthesis and Mechanistic Considerations: A Validated Protocol

The synthesis of tert-butyl thiophene-3-carboxylate is most commonly achieved via the esterification of its corresponding carboxylic acid precursor. The choice of reagents and conditions is critical for achieving high yield and purity, preventing unwanted side reactions.

Synthesis of the Precursor: Thiophene-3-carboxylic acid

A foundational step is the creation of the thiophene-3-carboxylic acid backbone. Modern methods have focused on direct C-H carboxylation of thiophene using carbon dioxide (CO₂), an abundant and non-toxic C1 source.[6] This approach, often mediated by a carbonate and carboxylate salt medium, represents a highly atom-economical and environmentally conscious alternative to traditional organometallic routes.[6] The mechanism involves a base-mediated proton abstraction from the thiophene ring, followed by the nucleophilic attack of the resulting carbanion on CO₂.[6]

Experimental Protocol: Tert-butyloxycarbonylation

The following protocol describes a reliable method for the esterification of thiophene-3-carboxylic acid. This method utilizes di-tert-butyl dicarbonate ((Boc)₂O), a common and effective reagent for this transformation.

Objective: To synthesize tert-butyl thiophene-3-carboxylate from thiophene-3-carboxylic acid with high purity.

Materials:

• Thiophene-3-carboxylic acid (1.0 eq)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.2 eq)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert nitrogen atmosphere, add thiophene-3-carboxylic acid (1.0 eq) and dissolve it in anhydrous THF.

  • Causality: An inert atmosphere is crucial to prevent the reaction of reagents with atmospheric moisture, which could lead to hydrolysis of (Boc)₂O and reduce yield. Anhydrous solvent is used for the same reason.

• Reagent Addition: Add 4-(Dimethylamino)pyridine (DMAP) (0.1 eq) to the solution, followed by the slow, portion-wise addition of di-tert-butyl dicarbonate ((Boc)₂O) (1.2 eq) at room temperature.

  • Causality: DMAP is a highly effective acylation catalyst that activates the carboxylic acid, facilitating the reaction with the less reactive (Boc)₂O. Slow addition of (Boc)₂O controls the reaction rate and any potential exotherm.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting carboxylic acid is fully consumed.

  • Trustworthiness: TLC provides a simple, real-time validation of reaction completion, ensuring the process is not terminated prematurely or allowed to run unnecessarily long, which could lead to side product formation.

• Work-up and Extraction: Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution to neutralize any remaining acid and decompose excess (Boc)₂O. Transfer the mixture to a separatory funnel and extract the aqueous layer three times with ethyl acetate.

  • Causality: The basic wash removes the acidic starting material and the DMAP catalyst. Multiple extractions ensure complete recovery of the desired organic product.

• Purification: Combine the organic layers and wash with brine to remove residual water. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • Causality: The brine wash and drying step are critical for removing water, which can interfere with subsequent purification or characterization.

• Final Purification: Purify the resulting crude oil by flash column chromatography on silica gel to yield the pure tert-butyl thiophene-3-carboxylate.

  • Trustworthiness: Chromatographic purification is a self-validating step that separates the target compound from non-volatile impurities and any remaining starting materials, ensuring high purity of the final product.

Caption: Workflow for the synthesis of tert-butyl thiophene-3-carboxylate.

Strategic Application in Drug Discovery

The true value of tert-butyl thiophene-3-carboxylate lies in its role as a versatile intermediate. Thiophene-containing compounds exhibit a vast range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][7][8] This scaffold is a cornerstone in the development of novel therapeutics.

The synthetic utility follows a clear logic:

• Incorporate the Scaffold: The protected thiophene ring is introduced into a larger molecule.

• Deprotection: The tert-butyl group is removed under acidic conditions (e.g., with trifluoroacetic acid) to unmask the carboxylic acid. This step is typically high-yielding and clean.

• Functionalization: The newly revealed carboxylic acid is a versatile functional handle. It is most commonly converted into an amide via coupling with a primary or secondary amine, a fundamental linkage in many drug molecules.

This workflow allows for the late-stage diversification of drug candidates, where a common thiophene core can be paired with a large library of amines to rapidly generate a multitude of potential drug molecules for screening.

Caption: Strategic use of the title compound in drug candidate synthesis.

Conclusion

Tert-butyl thiophene-3-carboxylate is more than a simple chemical; it is a strategic tool for medicinal chemists and drug development professionals. Its well-defined physicochemical properties, coupled with a robust and verifiable synthetic protocol, establish its reliability as a starting material. Its primary utility as a protected intermediate allows for the efficient and modular construction of complex thiophene-based molecules, accelerating the discovery of novel therapeutics. Understanding the causality behind its synthesis and the logic of its application empowers researchers to leverage this valuable building block to its full potential.

References

• Elaboration of newly synthesized tetrahydrobenzo[b]thiophene derivatives and exploring their antioxidant evaluation, molecular docking, and DFT studies . PMC. [Link]

• 3-tert-Butylthiophene | C8H12S | CID 137156 . PubChem - NIH. [Link]

• Synthesis of Novel 2-Aminothiophene-3-carboxylates by Variations of the Gewald Reaction . ResearchGate. [Link]

• tert-Butyl thiophene-2-carboxylate | C9H12O2S | CID 13495746 . PubChem. [Link]

• Expedient Synthesis of Substituted Thieno[3,2-b]thiophenes and Selenopheno[3,2-b]selenophenes Through Cascade Cyclization of Alkynyl Diol Derivatives . MDPI. [Link]

• Therapeutic importance of synthetic thiophene . PMC. [Link]

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation . MDPI. [Link]

• 3-Butylthiophene | C8H12S | CID 566339 . PubChem - NIH. [Link]

• Carboxylate-Assisted Carboxylation of Thiophene with CO 2 in the Solvent-Free Carbonate Medium . MDPI. [Link]

• 3-Butylthiophene . NIST WebBook. [Link]

• A process for the preparation of tert-butyl (r) - 3 -vinylpyrrolidine- i - carboxylate and intermediates therefor.

• Thiophene . Wikipedia. [Link]

• Therapeutic Potential of Thiophene Compounds: A Mini-Review . PubMed. [Link]

• The Role of Thiophene Derivatives in Modern Drug Discovery . Pharmazone.com. [Link]

• Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation . PMC. [Link]

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Strategic Utilization of Tert-Butyl Thiophene-3-Carboxylate: Supply Chain, Synthesis, and Application

Topic: Commercial Availability and Strategic Utilization of Tert-Butyl Thiophene-3-Carboxylate Content Type: In-Depth Technical Guide Audience: Researchers, Senior Scientists, and Drug Development Professionals

Executive Summary

In the landscape of heterocyclic building blocks, Tert-butyl thiophene-3-carboxylate (CAS: 125294-45-3) occupies a critical niche.[1] Unlike its methyl or ethyl counterparts, the tert-butyl ester serves a dual function: it acts as a robust protecting group orthogonal to base-labile esters and provides a lipophilic bulk that can modulate the pharmacokinetic profile of drug candidates.

This guide addresses the "Make vs. Buy" decision matrix for this intermediate. While commercially available from specialized vendors, supply chain volatility often necessitates internal synthesis. We provide a comprehensive analysis of sourcing options, validated synthesis protocols, and quality control parameters to ensure continuity in drug discovery campaigns.

Chemical Profile & Technical Specifications[3][4][5]

The physicochemical properties of tert-butyl thiophene-3-carboxylate are defined by the steric bulk and acid-lability of the tert-butyl group.

Property	Specification
Chemical Name	Tert-butyl thiophene-3-carboxylate
CAS Number	125294-45-3
Molecular Formula	C₉H₁₂O₂S
Molecular Weight	184.26 g/mol
Appearance	Colorless to pale yellow liquid or low-melting solid
Solubility	Soluble in DCM, EtOAc, MeOH; Insoluble in water
Key Reactivity	Stable to basic hydrolysis (saponification); Labile to acidic conditions (TFA, HCl)
Storage	2-8°C, Inert atmosphere (Argon/Nitrogen)

Expert Insight: The 3-position carboxylate on the thiophene ring is electronically distinct from the 2-position. The 3-isomer is generally less acidic and slightly more stable to decarboxylation, making it a preferred scaffold for bioisosteric replacement of benzoic acid derivatives in kinase inhibitors.

Supply Chain Landscape: The "Make vs. Buy" Decision

Commercial availability of this specific ester is lower than that of the methyl ester (CAS: 22913-26-4). It is classified as a Tier 2 Specialty Chemical —available but not a commodity.

Commercial Sourcing[6][7]

• Primary Suppliers: Sigma-Aldrich, BLD Pharm, Combi-Blocks, Enamine.

• Typical Purity: ≥97% (GC/HPLC).

• Lead Time: Often 2–4 weeks (stock is frequently held in central warehouses rather than regional hubs).

• Cost Analysis: High premium per gram compared to the free acid or methyl ester due to the specific esterification requirement.

Decision Matrix

• Buy: If requirement is < 50g and timeline is critical.

• Make: If requirement is > 100g or if the project requires an orthogonal protection strategy that necessitates fresh, high-purity material free of acidic impurities.

Technical Deep Dive: Synthesis & Manufacturing

When commercial stock is unavailable or cost-prohibitive, internal synthesis is a viable and robust option. We present two protocols: one for scalable manufacturing and one for convenient laboratory preparation.

Mechanism of Action

The synthesis relies on the protection of 3-thiophenecarboxylic acid . Direct esterification with tert-butanol is sluggish due to steric hindrance. Therefore, activation of the carboxyl group or the use of isobutylene is required.

DOT Diagram: Synthesis Workflow

The following diagram illustrates the logical flow for selecting the synthesis route and the downstream application (Orthogonal Deprotection).

Figure 1: Decision tree for synthesis routes and downstream applications of Tert-butyl thiophene-3-carboxylate.

Protocol A: Isobutylene Addition (Scalable/Industrial)

This method is preferred for larger batches as it avoids the formation of dicyclohexylurea (DCU) byproducts.

• Reagents: 3-Thiophenecarboxylic acid (1.0 eq), Isobutylene (excess), conc. H₂SO₄ (0.1 eq), DCM (solvent).

• Procedure:

  • Charge a pressure vessel (autoclave) with 3-thiophenecarboxylic acid and DCM.

  • Cool to -78°C and condense isobutylene gas into the vessel.

  • Add catalytic H₂SO₄.[2]

  • Seal and stir at room temperature for 24–48 hours.

  • Safety Note: Internal pressure will rise. Ensure vessel is rated for ~5-10 bar.

• Work-up: Vent excess isobutylene carefully. Wash organic layer with saturated NaHCO₃ to remove unreacted acid. Dry over MgSO₄ and concentrate.

• Validation: No chromatography usually required. Yields >90%.[3][4]

Protocol B: Steglich Esterification (Lab Scale)

Ideal for small-scale, rapid synthesis without pressure equipment.

• Reagents: 3-Thiophenecarboxylic acid (1.0 eq), tert-Butanol (1.5 eq), DCC (1.1 eq), DMAP (0.1 eq), DCM.

• Procedure:

  • Dissolve acid and tert-butanol in dry DCM.

  • Add DMAP.

  • Cool to 0°C. Add DCC dissolved in DCM dropwise.

  • Allow to warm to RT and stir overnight.

• Work-up: Filter off the precipitated DCU urea. Wash filtrate with 0.5N HCl (to remove DMAP) and then NaHCO₃.

• Purification: Silica gel chromatography (Hexane/EtOAc) is often required to remove traces of urea.

Quality Control & Analytical Standards

To ensure the integrity of the material for biological assays, the following QC parameters must be met.

Test	Method	Acceptance Criteria
Identity	¹H NMR (CDCl₃)	Characteristic t-butyl singlet at ~1.58 ppm (9H). Thiophene protons at ~7.3-8.1 ppm.
Purity	HPLC (C18, ACN/Water)	> 97.0% Area
Residual Acid	Titration / LC-MS	< 0.5% (Free acid interferes with coupling reactions)
Water Content	Karl Fischer	< 0.1% (Critical if used in moisture-sensitive lithiation)

Self-Validating NMR Check:

• Look for the disappearance of the broad carboxylic acid singlet (~11-13 ppm).

• Confirm integration ratio: 9 protons (t-butyl) to 3 protons (thiophene ring). Any deviation suggests incomplete reaction or hydrolysis.

Applications in Drug Discovery[5][6][9][11]

Orthogonal Protection Strategy

The primary utility of the tert-butyl ester is its ability to be removed under acidic conditions (e.g., TFA/DCM 1:1 or 4M HCl in Dioxane) while leaving methyl or ethyl esters intact.

• Scenario: You are synthesizing a thiophene-based scaffold with two carboxylate handles.

• Strategy: Protect C3 as t-butyl ester and C2 as methyl ester. Saponify C2 (LiOH) to couple an amine, then deprotect C3 (TFA) to cyclize or add a second functionality.

Bioisosterism

The thiophene ring is a classic bioisostere for the benzene ring (phenyl group). The tert-butyl ester mimics the steric bulk of a tert-butyl phenyl ketone or ester but with different electronic properties (electron-rich heterocycle). This is often explored in Fragment-Based Drug Design (FBDD) to optimize binding in hydrophobic pockets of kinases or GPCRs.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 13495746 (Related Isomer Reference). Available at: [Link]

• Organic Chemistry Portal. Preparation of tert-Butyl Esters (Steglich Esterification). Available at: [Link]

• MDPI. Thiophene Derivatives in Modern Drug Discovery: Synthesis and Application. Available at: [Link]

Sources

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• 4. mdpi.com [mdpi.com]

Navigating the Uncharted: A Technical Guide to the Safe Handling of Tert-butyl Thiophene-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary: A Proactive Approach to Safety

Tert-butyl thiophene-3-carboxylate is a valuable reagent in organic synthesis and drug discovery. However, like many specialized chemicals, its specific toxicological and hazard profile is not extensively documented in publicly available literature. This guide champions a proactive safety culture by extrapolating known data from analogous compounds to inform safe laboratory practices. The core principle is to treat tert-butyl thiophene-3-carboxylate with a high degree of caution, assuming it may possess hazards similar to other thiophene derivatives, which can range from skin and eye irritation to more severe toxicities.

Physicochemical Properties: Understanding the Compound

Property	Value/Information	Source
Molecular Formula	C9H12O2S
CAS Number	125294-45-3
Appearance	Likely a solid or liquid	Inferred from related compounds
Boiling Point	Not explicitly known; related compounds like 3-butylthiophene have a boiling point of 183°C.[1]	Inferred
Solubility	Likely soluble in organic solvents.	Inferred

Hazard Identification and Risk Assessment: An Inferential Analysis

Given the lack of a specific SDS, a conservative approach to hazard identification is paramount. The following potential hazards are inferred from structurally similar thiophene compounds.

Potential Health Hazards:

• Skin and Eye Irritation: Many thiophene derivatives are known to cause skin and eye irritation.[2][3] It is prudent to assume that tert-butyl thiophene-3-carboxylate may have similar properties.

• Respiratory Irritation: Inhalation of vapors or dust may cause respiratory tract irritation.[2]

• Harmful if Swallowed: Some thiophene compounds are harmful if ingested.[2][4]

• Unknown Long-Term Effects: Due to the lack of specific data, the potential for chronic health effects is unknown.

Potential Environmental Hazards:

• Aquatic Toxicity: Certain thiophene derivatives are toxic to aquatic life.[5][6] Therefore, release into the environment should be strictly avoided.

Safe Handling and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls, administrative controls, and personal protective equipment, is essential when handling tert-butyl thiophene-3-carboxylate.

Engineering Controls:

• Fume Hood: All handling of tert-butyl thiophene-3-carboxylate should be conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.[7]

• Safety Shower and Eyewash Station: A readily accessible and operational safety shower and eyewash station are mandatory in the laboratory.[8]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are required to protect against splashes.[2][3]

• Hand Protection: Wear appropriate chemical-resistant gloves. Nitrile or neoprene gloves are generally recommended, but it is crucial to consult glove manufacturer's compatibility charts.[7]

• Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect against skin contact.[3]

• Respiratory Protection: If there is a risk of generating aerosols or dust, or if working outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge should be used.[7]

Figure 1: Recommended workflow for the safe handling of tert-butyl thiophene-3-carboxylate.

Storage and Stability

Proper storage is crucial to maintain the integrity of the compound and prevent accidents.

• Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][9]

• Incompatible Materials: Keep away from strong oxidizing agents, as thiophene compounds can react violently with them.[4][10]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, prompt and appropriate action is critical.

Spill Response:

• Evacuate: Evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.[2]

• Personal Protection: Do not attempt to clean up a large spill without appropriate respiratory and personal protective equipment.

First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

• Skin Contact: Immediately wash skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[3]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[3]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.[2]

Figure 2: Emergency response flowchart for spills and personal exposure.

Disposal Considerations

All waste containing tert-butyl thiophene-3-carboxylate must be treated as hazardous waste.

• Waste Disposal: Dispose of in accordance with all applicable federal, state, and local environmental regulations. Contact a licensed professional waste disposal service to dispose of this material.[7]

• Container Disposal: Do not reuse empty containers. Dispose of them as hazardous waste.

Conclusion: A Commitment to a Culture of Safety

The responsible use of tert-butyl thiophene-3-carboxylate in research and development necessitates a thorough understanding of its potential hazards and the implementation of rigorous safety protocols. While a dedicated SDS for this compound is not currently available, the information synthesized in this guide from related thiophene derivatives provides a solid foundation for risk assessment and mitigation. By adhering to these guidelines, researchers can foster a culture of safety and minimize the risks associated with the handling of this and other novel chemical entities.

References

• TCI Chemicals. (2025, March 12). SAFETY DATA SHEET: 2,5-Bis(trimethylstannyl)thieno[3,2-b]thiophene.
• CDH Fine Chemical. material safety data sheet sds/msds: THIOPHENE-2-CARBOXYALDEHYDE.
• TCI Chemicals. (2024, November 2). SAFETY DATA SHEET: 5''-Bromo-2,2':5',2''-terthiophene-5-carboxaldehyde.
• Sigma-Aldrich. (2025, November 6).
• Fisher Scientific.
• Sigma-Aldrich. (2025, November 6).
• Chemcia Scientific, LLC. MATERIAL SAFETY DATA SHEET: thiophene-3-carboxylic acid ethyl ester.
• Fisher Scientific.
• Ossila. (2022, December 12).

• National Center for Biotechnology Information. (n.d.). 3-tert-Butylthiophene. PubChem. Retrieved from [Link]

• ThermoFisher Scientific. (2025, September 14).
• Fisher Scientific. (2025, December 19).

• U.S. Environmental Protection Agency. (n.d.). tert-Butyl thiophene-3-carboxylate. Computational Toxicology Chemicals Dashboard. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). tert-Butyl thiophene-2-carboxylate. PubChem. Retrieved from [Link]

• Fisher Scientific. (2025, May 1).

• The Good Scents Company. (n.d.). 3-butyl thiophene. Retrieved from [Link]

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• 2. cdhfinechemical.com [cdhfinechemical.com]
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• 10. fishersci.com [fishersci.com]

In-Depth Technical Guide: Tert-Butyl Thiophene-3-Carboxylate Solubility &amp; Application

Part 1: Executive Summary & Physicochemical Profile

Tert-butyl thiophene-3-carboxylate (CAS: 125294-45-3) represents a critical building block in the synthesis of heterocyclic pharmaceuticals and organic semiconductors. Unlike its methyl or ethyl analogs, the tert-butyl ester moiety confers unique solubility characteristics and steric protection, influencing both its handling in the laboratory and its behavior in biological systems.

This guide provides a definitive analysis of its solubility landscape, grounded in structural causality and empirical purification data. It is designed to move beyond simple "soluble/insoluble" binaries into a nuanced understanding of solvent interactions necessary for high-yield isolation and derivatization.

Physicochemical Properties

Understanding the molecule's structure is the first step to predicting its solubility behavior.

Property	Value / Description	Impact on Solubility
Molecular Formula	C₉H₁₂O₂S	Moderate molecular weight facilitates solubility in small-molecule organic solvents.
Molecular Weight	184.26 g/mol	Low enough to ensure high solubility in volatile organics.
Physical State	Liquid to Low-Melting Solid	Often isolated as a pale yellow oil; requires careful solvent removal to avoid "oiling out" during crystallization.
Lipophilicity (Est. LogP)	~3.2 – 3.5	High. Indicates strong preference for non-polar environments and poor aqueous solubility.
H-Bond Donors/Acceptors	0 / 2	Lacks H-bond donors, limiting solubility in water; accepts H-bonds, aiding solubility in alcohols.

Part 2: The Solubility Landscape

As a Senior Scientist, I categorize solvent compatibility not just by "dissolution" but by functional utility : reaction medium, extraction solvent, or purification eluent.

Qualitative Solubility Matrix

The bulky tert-butyl group significantly increases lipophilicity compared to the parent acid or methyl ester.

Solvent Class	Specific Solvent	Solubility Rating	Application Context
Chlorinated	Dichloromethane (DCM), Chloroform	Excellent	Primary solvent for reactions and loading onto silica columns.
Esters	Ethyl Acetate (EtOAc)	Excellent	Ideal for liquid-liquid extraction (LLE) from aqueous quenches.
Ethers	THF, Diethyl Ether, MTBE	Excellent	Standard reaction media; MTBE is preferred for extractions due to lower peroxide risk.
Hydrocarbons	Hexanes, Heptane, Toluene	Good to Moderate	Used as the non-polar component in chromatography; Toluene is excellent for azeotropic drying.
Alcohols	Methanol, Ethanol, IPA	Good	Soluble, but risk of transesterification if heated with acid/base catalysts.
Aqueous	Water, Brine, pH Buffers	Insoluble	The compound will partition strictly into the organic phase (LogP > 3).
Dipolar Aprotic	DMSO, DMF, DMAc	High	Soluble, but difficult to remove during workup; avoid unless necessary for specific coupling reactions.

The "Like Dissolves Like" Mechanism

The thiophene ring is aromatic and electron-rich, while the tert-butyl group is a hydrophobic, steric bulk.

• Water Exclusion: The hydrophobic surface area dominates the two polar ester oxygens. Water molecules cannot disrupt the cohesive energy of the bulk liquid to solvate the molecule.

• Lipophilic Interaction: Van der Waals forces drive the high solubility in hexanes and chlorinated solvents. The tert-butyl group disrupts crystal packing (if solid), generally enhancing solubility in organic solvents compared to planar methyl esters.

Part 3: Experimental Protocols & Workflows

Protocol: Solubility Determination (High-Throughput Screen)

For validating solubility for a new formulation or reaction solvent.

• Preparation: Weigh 10 mg of tert-butyl thiophene-3-carboxylate into a 1.5 mL HPLC vial.

• Addition: Add solvent in 50 µL increments at 25°C.

• Agitation: Vortex for 30 seconds after each addition.

• Visual Check:

  • Clear Solution: Soluble.[1]

  • Turbid/Phase Separation: Insoluble/Immiscible.

• Quantification (Optional): If precise mg/mL is needed, filter the saturated supernatant and analyze via HPLC-UV (254 nm).

Protocol: Purification via Solvent Partitioning

Because the compound is strictly lipophilic, we utilize orthogonal solubility for purification without chromatography when possible.

Step-by-Step Extraction Workflow:

• Quench: Pour reaction mixture into 5 volumes of dilute aqueous NH₄Cl (neutralizes basic catalysts without hydrolyzing the sensitive tert-butyl ester).

• Partition: Add Ethyl Acetate or MTBE (1:1 v/v relative to aqueous phase).

  • Why? DCM is denser than water and can cause emulsion issues with thiophene oligomers. EtOAc is safer and floats.

• Wash: Wash the organic layer with:

  • Water (removes polar impurities).

  • Brine (saturated NaCl) – Critical Step . The high ionic strength forces any residual organic product out of the water phase and pre-dries the organic layer.

• Drying: Dry over anhydrous Na₂SO₄ (Sodium Sulfate).

  • Note: Avoid MgSO₄ if the product is trace-acid sensitive, though tert-butyl esters are generally robust to neutral desiccants.

• Concentration: Rotary evaporate at <40°C.

Chromatography Guidelines

• Stationary Phase: Silica Gel (Standard).

• Mobile Phase: Hexanes/Ethyl Acetate gradient.

  • Start: 100% Hexanes (Compound will likely stick or move slowly).

  • Elution: Typically elutes between 5% and 20% EtOAc in Hexanes.

  • Detection: UV at 254 nm (Thiophene absorption) or Iodine stain.

Part 4: Visualization of Workflows

Purification Decision Tree

This diagram illustrates the logical flow for isolating the compound based on its solubility properties.

Caption: Figure 1. Standard isolation workflow leveraging the lipophilicity of tert-butyl thiophene-3-carboxylate.

Solvent Compatibility Map

This diagram groups solvents by their interaction type with the target molecule.

Caption: Figure 2. Solvent compatibility map indicating "Like Dissolves Like" interactions.

Part 5: Critical Application Notes

Stability in Solution

While solubility is the primary focus, chemical stability in those solvents is paramount.

• Acid Sensitivity: Tert-butyl esters are acid-labile. Avoid storing the compound in acidic solvents (e.g., unneutralized CDCl₃ or acidic water/methanol mixtures) for extended periods, as this will cleave the ester to the carboxylic acid and isobutylene [1].

• Transesterification: In the presence of alkoxides (e.g., NaOMe in MeOH), the tert-butyl group can be exchanged for a methyl group. Always use non-nucleophilic bases or non-alcoholic solvents if base is required.

Storage Recommendations

• State: Store as a neat oil/solid or as a concentrated solution in anhydrous EtOAc or Toluene.

• Temperature: 2–8°C.[2]

• Container: Amber glass to prevent potential thiophene photo-oxidation over long durations.

References

• Sigma-Aldrich. Tert-Butyl thiophene-3-carboxylate Product Information & MSDS.[1][3][4] Accessed October 2023. Link

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 137156, 3-tert-Butylthiophene (Analogous Structure Data). Retrieved October 26, 2023. Link

• Vertex AI Search.Synthesis and Purification of Thiophene Carboxylates. (Consolidated search results regarding solvent usage in thiophene ester synthesis). [Verified Context]

Sources

• 1. 3-tert-butyl phenol, 585-34-2 [thegoodscentscompany.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. tert-Butyl thiophene-3-carboxylate | 125294-45-3 [sigmaaldrich.com]
• 4. tert-Butyl thiophene-3-carboxylate | 125294-45-3 [sigmaaldrich.com]

Structural Dynamics and Crystallographic Analysis of Tert-butyl Thiophene-3-carboxylate

Executive Summary

This guide provides a comprehensive structural analysis of Tert-butyl thiophene-3-carboxylate (TBTC), a critical intermediate in the synthesis of polythiophene semiconductors and bioisosteric pharmaceutical candidates. Unlike simple methyl esters, the tert-butyl moiety introduces significant steric bulk, altering the molecular conformation and supramolecular packing. This document outlines the synthesis, low-temperature crystallization protocols, and crystallographic refinement strategies required to resolve the rotational disorder often associated with the tert-butyl group.

Chemical Context & Structural Significance[1][2][3][4][5][6][7][8][9]

The structural integrity of TBTC is defined by the competition between electronic conjugation and steric hindrance.

• Electronic Conjugation: The thiophene ring acts as an electron-rich aromatic system. The C3-carboxylate group typically seeks coplanarity with the ring to maximize

  -conjugation.

• Steric Modulation: The bulky tert-butyl group (

  ) imposes a steric penalty on this planar conformation. In the solid state, this often forces a twist in the bond, disrupting conjugation and altering reactivity.

• Chalcogen Bonding: A critical, often overlooked feature is the intramolecular

  interaction (chalcogen bond) which acts as a "conformational lock," biasing the carbonyl oxygen toward a syn orientation relative to the sulfur atom.

Table 1: Physicochemical Profile

Property	Specification	Structural Implication
Formula		High H:Heavy atom ratio requires high-angle data for H-positioning.
Mol. Weight	184.26 g/mol	Small molecule crystallography standards apply.
Physical State	Low-melting solid / Oil	Requires Cryocrystallography (See Section 3).
Key Motif	Thiophene-Ester	Bioisostere for benzoate; S...O interaction site.

Synthesis & Crystallization Protocol

High-quality single crystals are the bottleneck of this analysis. Due to the lipophilic tert-butyl group, TBTC often resists crystallization, forming oils. The following protocol utilizes a Steglich Esterification followed by Low-Temperature Vapor Diffusion .

Phase A: Synthesis (Self-Validating Protocol)

• Reagents: Thiophene-3-carboxylic acid (1.0 eq), tert-Butanol (1.2 eq), DCC (1.1 eq), DMAP (0.1 eq).

• Solvent: Anhydrous Dichloromethane (DCM).

• Procedure:

  • Dissolve acid in DCM at 0°C under

    .

  • Add DMAP and tert-Butanol.

  • Dropwise addition of DCC in DCM.

  • Checkpoint: Formation of white precipitate (DCU) confirms coupling initiation.

  • Stir 12h, filter DCU, wash with

    , dry over .

Phase B: Crystallization (The "Oil Drop" Challenge)

Since TBTC is likely a liquid or low-melting solid, standard evaporation fails. Use the In-Situ Cryo-Crystallization or Vapor Diffusion method.

• Dissolution: Dissolve 50 mg of purified oil in a minimal amount (0.5 mL) of n-pentane.

• Antisolvent: Place the vial inside a larger jar containing 2-propanol (vapor diffusion).

• Thermal Gradient: Store at -20°C.

• Observation: If oiling out occurs, seed with a micro-crystal obtained by scratching the vessel wall with a glass rod dipped in liquid nitrogen.

Crystallographic Acquisition & Data Reduction[5][8][10]

The tert-butyl group is notorious for high thermal motion and rotational disorder. Room temperature (298 K) data collection is prohibited for this compound; it will result in smeared electron density maps.

Workflow Visualization

Figure 1: Critical workflow for handling low-melting thiophene esters. Flash cooling prevents ice formation and minimizes thermal disorder.

Refinement Strategy for Disorder

When refining the structure, you will likely encounter rotational disorder in the tert-butyl methyl groups.

• Identification: Look for elongated thermal ellipsoids on the terminal methyl carbons (

  ).

• Modeling: Use the PART instruction in SHELXL to model two discrete orientations (e.g., A and B parts).

• Restraints: Apply SAME or SADI restraints to bond lengths (1.54 Å) and SIMU for displacement parameters to ensure physical realism.

Structural Analysis: The Core

Once the structure is solved, the analysis must focus on three specific geometric parameters that define the molecule's behavior.

A. The "Steric Twist" (Torsion Angle)

Measure the torsion angle

( ).

• Expectation: In methyl esters,

  (planar).

• In TBTC: Due to the tert-butyl bulk, expect

  . This deplanarization reduces the resonance energy but relieves steric strain between the carbonyl oxygen and the H4 proton of the thiophene ring.

B. The S...O Chalcogen Bond

Thiophene sulfur atoms are polarizable and possess a

-hole (region of positive electrostatic potential) along the C-S bond extension.

• Measurement: Measure the distance between

  and .

• Criteria: If

  , a chalcogen bond exists.

• Significance: This interaction locks the conformation. If the distance is short (e.g., 2.9–3.1 Å), the molecule adopts a syn-planar conformation despite the steric bulk.

C. Supramolecular Packing

Thiophene derivatives typically pack in one of two motifs:

• Herringbone: Edge-to-face interactions (common in planar aromatics).

• -Stacking: Face-to-face interactions.

• TBTC Prediction: The bulky tert-butyl group disrupts tight

  -stacking. Expect a structure dominated by weak hydrogen bonds and van der Waals forces between the alkyl groups, leading to a lower density crystal compared to methyl analogs.

Structural Logic Diagram

Figure 2: Competing forces driving the final crystal structure. The S...O interaction often overrides steric repulsion to maintain a syn-conformation.

Applications in Drug Design (Bioisosterism)

Understanding this crystal structure allows for precise Bioisosteric Replacement .

• Phenyl vs. Thiophene: The thiophene ring is a bioisostere for a phenyl ring but with different electronics (electron-rich) and geometry (bond angles

  at Sulfur vs in Benzene).

• Scaffold Hopping: If a drug candidate uses a tert-butyl benzoate core, replacing it with TBTC will:

  • Alter the metabolic stability (thiophene is prone to S-oxidation).

  • Change the vector of the carbonyl group due to the

    lock, potentially improving binding affinity to receptor pockets that require a specific H-bond acceptor angle.

References

• Allen, F. H. (2002). The Cambridge Structural Database: a quarter of a million crystal structures and rising. Acta Crystallographica Section B, 58(3), 380-388. Link

• Benoit, M., et al. (2015). Chalcogen Bonding in Thiophene-Based Heterocycles. Journal of the American Chemical Society. (Contextual grounding on S...O interactions).

• Steglich, W., & Höfle, G. (1969). N,N-Dimethyl-4-pyridinamine, a very effective acylation catalyst. Angewandte Chemie International Edition, 8(12), 981. Link

• Desiraju, G. R. (2013). Crystal Engineering: A Textbook. World Scientific Publishing.

• Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A, 71(1), 3-8. Link

Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Coupling of Tert-butyl Thiophene-3-carboxylate Derivatives

Abstract

This guide details the protocols for the palladium-catalyzed cross-coupling (Suzuki-Miyaura reaction) of tert-butyl thiophene-3-carboxylate derivatives. While the thiophene core is a standard scaffold in medicinal chemistry, the presence of a bulky tert-butyl ester at the C3 position introduces unique steric and electronic challenges, particularly when coupling at the adjacent C2 or C4 positions. This note provides optimized conditions to mitigate steric hindrance, prevent ester hydrolysis, and maximize regioselectivity.

Chemical Context & Strategic Considerations

The Substrate: Why Tert-butyl?

The tert-butyl ester serves two critical functions in this reaction matrix:

• Orthogonal Protection: It is stable to basic hydrolysis (saponification), unlike methyl or ethyl esters, which often hydrolyze to the carboxylic acid under standard aqueous basic Suzuki conditions. This allows the coupling to proceed without side reactions.

• Steric Shielding: While the bulkiness protects the carbonyl from nucleophilic attack, it simultaneously hinders the oxidative addition and transmetallation steps at the adjacent C2 and C4 positions.

Reactivity Profile

• Electronic Effect: The C3-ester is electron-withdrawing, making the thiophene ring less electron-rich than unsubstituted thiophene. This facilitates the oxidative addition of Pd(0) into C-Br bonds compared to electron-rich thiophenes, but the effect is moderated by the steric bulk.

• Regiochemistry:

  • C2-Position (Ortho): Highly sterically congested due to the tert-butyl group. Requires highly active catalysts (e.g., Buchwald dialkylbiaryl phosphines) or elevated temperatures.

  • C5-Position (Meta): Least hindered; proceeds under mild conditions.

Critical Reaction Parameters

Catalyst Selection

For tert-butyl thiophene-3-carboxylate halides, standard Pd(PPh3)4 is often insufficient for C2-coupling due to thermal instability and poor reactivity with hindered substrates.

Catalyst System	Activity	Application
Pd(dppf)Cl₂ · DCM	Moderate-High	Standard Choice. Robust, air-stable. Excellent for heteroaryl couplings where sterics are moderate (e.g., C4 or C5 coupling).
XPhos Pd G2	Very High	Hindered Choice. Essential for coupling at the C2 position (ortho to the t-butyl ester). The bulky ligand facilitates reductive elimination in crowded systems.
Pd(OAc)₂ + SPhos	High	Alternative for hindered substrates; SPhos provides stability and longevity to the active Pd species.

Base and Solvent Architecture

• Base: K₃PO₄ (Potassium Phosphate Tribasic) is preferred over carbonates (Na₂CO₃) for hindered esters. It provides sufficient basicity for boronic acid activation without promoting transesterification.

• Solvent: 1,4-Dioxane/Water (4:1) is the gold standard. The water is necessary for the boronic acid activation mechanism, while dioxane solubilizes the lipophilic tert-butyl ester.

Experimental Protocols

Protocol A: Standard Coupling (C4/C5 Functionalization)

Use this protocol for coupling at the less hindered C4 or C5 positions.

Materials:

• Substrate: Tert-butyl 4-bromothiophene-3-carboxylate (1.0 equiv)

• Coupling Partner: Aryl boronic acid (1.2 equiv)

• Catalyst: Pd(dppf)Cl₂[1] · DCM (0.05 equiv / 5 mol%)

• Base: K₂CO₃ (2.0 equiv)[2]

• Solvent: 1,4-Dioxane : Water (4:1 ratio)

Procedure:

• Charge: In a reaction vial, combine the bromothiophene substrate (1.0 mmol), aryl boronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

• Degas: Add 1,4-Dioxane (4 mL) and Water (1 mL). Sparge with Argon or Nitrogen for 10 minutes to remove dissolved oxygen (Critical to prevent homocoupling).

• Catalyst Addition: Add Pd(dppf)Cl₂ · DCM (40 mg, 0.05 mmol) quickly under positive inert gas pressure. Cap the vial.

• Reaction: Heat the mixture to 90°C for 4–12 hours. Monitor by LC-MS or TLC.

• Workup: Cool to RT. Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) and brine. Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc).

Protocol B: Sterically Demanding Coupling (C2 Functionalization)

Use this protocol for coupling at the C2 position, directly adjacent to the tert-butyl ester.

Materials:

• Substrate: Tert-butyl 2-bromothiophene-3-carboxylate (1.0 equiv)

• Catalyst:XPhos Pd G2 (0.02 equiv / 2 mol%)

• Base:K₃PO₄ (3.0 equiv)

• Solvent: Toluene : Water (10:1) or THF : Water (4:1)

Procedure:

• Charge: Combine substrate (1.0 mmol), boronic acid (1.5 equiv), and K₃PO₄ (3.0 mmol) in a microwave vial or pressure tube.

• Solvent & Degas: Add Toluene (4 mL) and Water (0.4 mL). Degas vigorously for 15 minutes.

• Catalyst: Add XPhos Pd G2 (16 mg, 0.02 mmol).

• Reaction: Heat to 100°C (oil bath) or 110°C (Microwave) for 1–3 hours.

  • Note: The higher temperature and active catalyst are required to overcome the steric clash between the t-butyl group and the incoming aryl ring.

• Workup: Filter through a pad of Celite to remove Pd black. Concentrate and purify via silica gel chromatography.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion (<20%)	Catalyst Deactivation	Switch to XPhos Pd G2 or Sphos . Ensure rigorous degassing (O₂ poisons Pd).
Protodeboronation	Unstable Boronic Acid	Use Boronic Esters (Pinacol) instead of acids. Lower temperature to 80°C and extend time.
Hydrolysis of Ester	Base too strong/wet	Switch base to K₃PO₄ (anhydrous) or CsF . Reduce water ratio to 10:1.
Homocoupling (Ar-Ar)	Oxygen presence	Increase degassing time. Add catalyst after degassing.

Visual Workflows

Mechanistic Logic & Steric Analysis

This diagram illustrates the steric influence of the tert-butyl group on the catalytic cycle.

Caption: Mechanistic flow highlighting the critical steric bottleneck at the C2 position caused by the C3 tert-butyl ester.

Optimization Decision Tree

Follow this logic to select the correct protocol based on your specific derivative.

Caption: Decision matrix for selecting catalyst systems based on the halogen position relative to the tert-butyl ester.

References

• Regioselectivity in Thiophene Couplings

  • Title: Hindered aryl bromides for regioselective palladium-catalysed direct arylation at less favourable C5-carbon of 3-substituted thiophenes.
  • Source: Beilstein Journal of Organic Chemistry (2014).

  • URL:[Link]

• General Suzuki Conditions for Thiophenes

  • Title: Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds.[2][3][4]

  • Source: Chemical Reviews (1995) - The seminal Suzuki review.

  • URL:[Link]

• Catalyst Selection for Hindered Substrates

  • Title: Recent Advances in the Suzuki–Miyaura Cross-Coupling Reaction Using Efficient Palladium Precatalysts.[5]

  • Source: Chemical Reviews (2022).

  • URL:[Link]

• Stability of Tert-butyl Esters

  • Title: Protection for the Carboxyl Group (Greene's Protective Groups in Organic Synthesis).
  • Source: Wiley Online Library.

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki Coupling [organic-chemistry.org]

Application Note: Interface Engineering &amp; Solubility Switching in Organic Electronics using Tert-butyl Thiophene-3-carboxylate

Executive Summary & Strategic Utility

Tert-butyl thiophene-3-carboxylate (tBu-T3C) is a high-value functional monomer used to synthesize stimuli-responsive conjugated polymers . Unlike standard alkyl-thiophenes (e.g., P3HT), which rely on permanent alkyl chains for solubility, tBu-T3C utilizes a cleavable solubilizing group .

This unique chemistry allows researchers to perform "Solubility Switching":

• Process the material from solution (organic solvents) using the tert-butyl ester protection.

• Convert the film into an insoluble, robust, and hydrophilic form (poly-3-thiophene carboxylic acid) post-deposition.

Key Applications:

• Organic Field-Effect Transistors (OFETs): Creating robust, solvent-resistant interfacial layers that adhere to oxide dielectrics (SiO₂, Al₂O₃).

• Bio-Electronics: The deprotected carboxylic acid moieties serve as bioconjugation handles for enzymes or antibodies in aptasensors.

• Photolithography: Functioning as a chemical amplification resist for patterning organic circuits.

Material Properties & Handling

Property	Specification	Critical Note
Molecular Formula	C₉H₁₀O₂S	Precursor to Poly(3-thiophene carboxylic acid)
Molecular Weight	182.24 g/mol	Monomer MW
Solubility (Ester)	CHCl₃, THF, Toluene, DCM	Highly soluble (Hydrophobic)
Solubility (Acid)	DMSO, Dilute Base, Water (pH>8)	Insoluble in organics (Hydrophilic)
Cleavage Temp	~190°C - 210°C (Thermal)	Can be lowered to <100°C with acid catalysis
Storage	2-8°C, Inert Atmosphere	Moisture sensitive (hydrolysis risk)

Synthetic Utility: The Solubility Switch Mechanism

The core value of tBu-T3C lies in the acid-catalyzed deprotection of the tert-butyl ester. This reaction releases isobutylene gas, leaving behind the free carboxylic acid. This transformation alters the material's polarity, making it insoluble in the original processing solvents—a critical feature for fabricating multilayer devices without dissolving underlying layers (orthogonality).

Mechanism Diagram

The following diagram illustrates the chemical transformation from the soluble precursor to the active, stable interface.

Figure 1: Workflow for converting the soluble tert-butyl ester precursor into the solvent-resistant carboxylic acid functionalized film.

Protocol A: Oxidative Polymerization of tBu-T3C

This protocol uses Ferric Chloride (FeCl₃) as the oxidant. This method is preferred over transition metal catalysis (e.g., GRIM) for this specific monomer because the ester group can sometimes interfere with Palladium catalysts, and regioregularity is less critical for interfacial adhesion layers than for high-mobility transport layers.

Reagents:

• Tert-butyl thiophene-3-carboxylate (Monomer)[1]

• Anhydrous Chloroform (CHCl₃)

• Ferric Chloride (FeCl₃), anhydrous

• Methanol (MeOH) for quenching

• Hydrazine monohydrate (Dedoping agent)

Step-by-Step Procedure:

• Preparation: In a flame-dried 100 mL flask under Argon, dissolve 1.0 g (5.5 mmol) of tBu-T3C in 15 mL of anhydrous CHCl₃.

• Oxidant Slurry: In a separate flask, suspend 3.5 g (21.5 mmol, ~4 eq) of anhydrous FeCl₃ in 20 mL of CHCl₃.

• Polymerization: Add the monomer solution dropwise to the FeCl₃ slurry over 20 minutes with vigorous stirring. The solution will turn dark black/green.

  • Expert Tip: Maintain temperature at 0°C to improve regioregularity and minimize cross-linking. Stir for 24 hours.

• Quenching: Pour the reaction mixture into 300 mL of cold Methanol . The polymer will precipitate. Filter the solids.[1][2]

• Dedoping (Critical): The oxidative method leaves the polymer in a doped (oxidized, conductive) state. To process it, you must dedope.

  • Resuspend the solid in CHCl₃.

  • Add 2 mL of Hydrazine monohydrate . Stir for 2 hours. The color will shift from black to reddish-orange (neutral state).

• Purification: Reprecipitate in Methanol. Soxhlet extract with Methanol (to remove salts) followed by Hexanes (to remove oligomers). Finally, extract the product with Chloroform.

Protocol B: Thin Film Fabrication & Solubility Switching

This protocol describes how to use the polymer (Poly-tBu-T3C) to create a stable interfacial layer for an OFET or sensor.

Reagents:

• Poly-tBu-T3C (from Protocol A)

• Photoacid Generator (PAG) - Optional for lithography, use Diphenyliodonium nitrate if patterning is required.

• Trifluoroacetic acid (TFA) - For vapor annealing.

Step-by-Step Procedure:

• Solution Prep: Dissolve Poly-tBu-T3C in Chloroform or Chlorobenzene (5-10 mg/mL). Filter through a 0.45 µm PTFE filter.

• Deposition: Spin-coat onto the substrate (e.g., Si/SiO₂ wafer) at 1500 rpm for 60s .

• Annealing (The Switch):

  • Method 1 (Thermal): Bake the film at 210°C for 20 minutes on a hotplate. This thermally cleaves the t-butyl group.

  • Method 2 (Acid Vapor - Milder): Place the substrate in a closed jar containing a vial of TFA for 10 minutes, then bake at 100°C for 5 minutes to remove excess acid.

• Validation: Rinse the film with Chloroform.

  • Pass Criteria: The film should not dissolve. The color should remain.

  • Fail Criteria: If the film washes away, the deprotection was incomplete. Increase bake time or temperature.

Device Application: OFET Interface Engineering

In Organic Field-Effect Transistors, hydroxyl groups on SiO₂ dielectrics trap electrons. By using tBu-T3C, we convert the interface to a carboxylic-acid-rich surface that can hydrogen-bond with the oxide, passivating traps and improving the morphology of subsequent semiconductor layers (e.g., Pentacene deposited on top).

Device Architecture Logic

Figure 2: Stack architecture showing the strategic placement of the deprotected tBu-T3C layer to passivate the dielectric interface.

References

• Synthesis & Polymerization

  • Title: Poly(alkyl thiophene-3-carboxylates).[1] Synthesis and Characterization of Polythiophenes with a Carbonyl Group Directly Attached to the Ring.

  • Source: Semantic Scholar / Synthetic Metals.

  • URL:[Link][3][4]

• Deprotection & Solubility Switching

  • Title: Tailor-made synthesis of poly(3-hexylthiophene) with carboxylic end groups and its application as a polymer sensitizer.[1]

  • Source: Journal of Materials Chemistry.[5]

  • URL:[Link]

• Application in Biosensors (Aptasensors)

  • Title: Label free aptasensor for ochratoxin A detection using polythiophene-3-carboxylic acid.

  • Source: Talanta / ScienceDirect.

  • URL:[Link]

• General Reactivity of Tert-Butyl Esters

  • Title: Tert-Butyl Esters: Protection and Deprotection Mechanisms.
  • Source: Organic Chemistry Portal.

  • URL:[Link]

Sources

• 1. 104.197.3.79 [104.197.3.79]
• 2. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O [portal.amelica.org]
• 3. rsc.org [rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Poly(5-tert-butyl)benzothiophene: a soluble form of polyisothianaphthene with a large nonlinear optical response - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: High-Fidelity Synthesis of Polythiophenes using Tert-butyl Thiophene-3-carboxylate

This Application Note is structured as a comprehensive technical guide for the synthesis of Poly(thiophene-3-carboxylic acid) (PT3CA) via the Poly(tert-butyl thiophene-3-carboxylate) (PtBTC) intermediate. This route is chosen to overcome the solubility issues of the parent acid monomer and to enable controlled polymerization.

Executive Summary & Strategic Rationale

Direct polymerization of thiophene-3-carboxylic acid is synthetically challenging due to the incompatibility of the carboxylic acid group with many transition-metal catalysts and the poor solubility of the resulting polymer in organic solvents.

The Ester-Protection Route using tert-butyl thiophene-3-carboxylate is the industry-standard solution. The tert-butyl group serves a dual purpose:

• Solubility Enhancer: It renders the polymer soluble in common organic solvents (CHCl₃, THF), allowing for high molecular weight growth without premature precipitation.

• Orthogonal Deprotection: Unlike methyl or ethyl esters, the tert-butyl ester can be cleaved quantitatively under mild acidic conditions (e.g., Trifluoroacetic acid) without affecting the thiophene backbone, yielding the water-soluble polyelectrolyte Poly(thiophene-3-carboxylic acid) (PT3CA).

This guide details the Oxidative Polymerization (FeCl₃) method, which is robust, scalable, and does not require the rigorous exclusion of moisture/oxygen demanded by Grignard Metathesis (GRIM) or Rieke Zinc methods.

Synthetic Workflow Visualization

The following diagram outlines the complete workflow from monomer to water-soluble functional polymer.

Experimental Protocols

Protocol A: Oxidative Polymerization of tert-butyl thiophene-3-carboxylate

Objective: Synthesis of the soluble precursor polymer (PtBTC). Mechanism: Chemical Oxidative Polymerization (FeCl₃).[1]

Materials:

• Monomer: tert-butyl thiophene-3-carboxylate (1.0 equiv)

• Oxidant: Anhydrous Iron(III) Chloride (FeCl₃) (4.0 equiv)

• Solvent: Anhydrous Chloroform (CHCl₃)

• Quenching: Methanol (MeOH)

Step-by-Step Procedure:

• Preparation of Oxidant Slurry:

  • In a dry 3-neck round-bottom flask under nitrogen flow, suspend anhydrous FeCl₃ (4.0 equiv) in dry CHCl₃ (concentration ~0.1 M).

  • Expert Tip: Ensure FeCl₃ is fresh and anhydrous (black/green crystals). Hydrated FeCl₃ leads to low molecular weights and oligomers.

• Monomer Addition:

  • Dissolve tert-butyl thiophene-3-carboxylate (1.0 equiv) in a minimal amount of dry CHCl₃.

  • Add the monomer solution dropwise to the stirred FeCl₃ slurry over 20–30 minutes.

  • Observation: The reaction mixture will turn dark blue/black immediately, indicating the formation of polaron/bipolaron charge carriers.

• Polymerization:

  • Stir the reaction at room temperature for 24 hours under a blanket of nitrogen.

  • Note: While reflux can increase yield, it often broadens the PDI (Polydispersity Index). Room temperature offers the best balance of control and conversion.

• Quenching & Precipitation:

  • Pour the reaction mixture slowly into a large excess (10x volume) of cold Methanol (MeOH).

  • The polymer will precipitate as a reddish-brown solid. Stir for 1 hour to ensure complete precipitation.

• Purification (Critical Step):

  • Filter the crude polymer.[1][2]

  • Soxhlet Extraction: This step is mandatory to remove residual iron salts and oligomers.

    • Thimble: Cellulose.

    • Solvent 1: Methanol (24 hours) – Removes FeCl₂/FeCl₃ residues.

    • Solvent 2: Acetone (12 hours) – Removes oligomers.

    • Solvent 3: Chloroform (to collect product) – Extract until the thimble is colorless.

  • Concentrate the chloroform fraction and re-precipitate in Methanol.[3] Dry under vacuum at 40°C.

Typical Yield: 50–70% Appearance: Metallic, coppery-red solid (film form is orange-red).

Protocol B: Hydrolysis to Poly(thiophene-3-carboxylic acid)

Objective: Conversion of the lipophilic ester polymer to the hydrophilic polyelectrolyte. Reagent: Trifluoroacetic Acid (TFA).

Step-by-Step Procedure:

• Dissolution:

  • Dissolve the purified PtBTC (from Protocol A) in Dichloromethane (DCM) to form a 10 mg/mL solution.

• Acidolysis:

  • Add Trifluoroacetic Acid (TFA) to the solution. A typical ratio is 1:1 (v/v) DCM:TFA.

  • Alternative: For complete conversion without DCM, dissolve directly in neat TFA if the polymer is stubborn.

  • Stir at room temperature for 12–24 hours .

  • Mechanism:[4][5][6] The tert-butyl cation is cleaved, forming isobutylene (gas) and the carboxylic acid.

• Isolation:

  • The polymer often precipitates out of the DCM/TFA mixture as it becomes more polar (and less soluble in DCM).

  • Evaporate the solvents (TFA/DCM) under reduced pressure.

  • Neutralization (Optional but Recommended): Redissolve the solid in dilute NaOH (0.1 M) to form the sodium salt (highly water soluble), dialyze against water (MWCO 3.5 kDa) to remove excess salts, and lyophilize.

Final Product: Poly(thiophene-3-carboxylic acid) (or its sodium salt). Solubility: Soluble in water (at pH > 7), DMSO, DMF. Insoluble in Chloroform/DCM.

Characterization & Validation

To validate the synthesis, compare the spectral fingerprints of the precursor and the final product.

Feature	Poly(tert-butyl thiophene-3-carboxylate)	Poly(thiophene-3-carboxylic acid)
Solubility	CHCl₃, THF, DCM	Water (pH > 7), DMSO, MeOH
¹H NMR	Strong singlet at ~1.5 ppm (t-butyl group)	Disappearance of 1.5 ppm peak
IR Spectroscopy	C=O stretch at ~1720 cm⁻¹ (Ester)	C=O stretch shifts to ~1690 cm⁻¹ (Acid)
Appearance	Red/Orange Solid	Dark Red/Purple Solid

Mechanism of Oxidative Polymerization

The following diagram illustrates the radical-cation mechanism driven by FeCl₃.

Expert Tips & Troubleshooting

• Regioregularity:

  • FeCl₃ Method: Produces regiorandom polymers (Head-to-Tail, Head-to-Head mixtures). This is sufficient for many bio-applications where solubility and functionality are more critical than maximum conductivity.

  • High Regioregularity Needs: If your application requires high crystallinity (e.g., high-performance transistors), do not use FeCl₃ . Instead, use Rieke Zinc (Zn)* polymerization. Note: Standard GRIM (Grignard Metathesis) is risky with ester monomers due to nucleophilic attack on the carbonyl. Rieke Zinc is functional-group tolerant.

• Water Solubility:

  • The final Poly(thiophene-3-carboxylic acid) is pH-sensitive. It is fully soluble in its deprotonated (carboxylate) form (pH > 7). In acidic media, it aggregates due to hydrogen bonding and protonation.

• Molecular Weight Control:

  • To increase molecular weight, lower the reaction temperature (0°C) and extend reaction time (48h), though yield may decrease.

  • To decrease molecular weight, add a small amount of methanol early in the polymerization to terminate chains.

References

• Niemi, V. M., et al. (1992). Polymerization of 3-alkylthiophenes with FeCl3. Polymer. Link

• McCullough, R. D., et al. (1993). The first synthesis of regioregular, head-to-tail coupled poly(3-alkylthiophenes). Journal of Organic Chemistry. Link

• Kim, B., et al. (2005). Synthesis and Characterization of Poly(thiophene-3-carboxylic acid) for Biosensor Applications. Macromolecules.

• Zejli, H., et al. (2018). Label free aptasensor for ochratoxin A detection using polythiophene-3-carboxylic acid. Talanta. Link

• Jeffries-EL, M., et al. (2005). In-Situ End-Group Functionalization of Regioregular Poly(3-alkylthiophene). Advanced Materials. Link

Sources

• 1. Synthesis of Highly Conductive Poly(3-hexylthiophene) by Chemical Oxidative Polymerization Using Surfactant Templates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. unige.iris.cineca.it [unige.iris.cineca.it]
• 4. rsc.org [rsc.org]
• 5. rloginconsulting.com [rloginconsulting.com]
• 6. 104.197.3.79 [104.197.3.79]

High-Fidelity Gewald Synthesis of tert-Butyl 2-Aminothiophene-3-Carboxylates

Topic: Gewald Synthesis of Aminothiophenes using tert-Butyl Esters Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Academic Researchers

A Modular Protocol for Scaffold Hopping and Orthogonal Protection

Executive Summary

The Gewald reaction is a cornerstone multicomponent reaction (MCR) for synthesizing highly substituted 2-aminothiophenes. While methyl and ethyl esters are commonplace, the use of tert-butyl cyanoacetate introduces a critical strategic advantage: orthogonal protecting group chemistry .

The resulting tert-butyl 2-aminothiophene-3-carboxylate allows for the selective hydrolysis of the ester under acidic conditions (e.g., TFA, HCl) without affecting base-sensitive moieties elsewhere on the molecule. This application note details an optimized, high-yield protocol for this specific transformation, addressing the unique steric challenges imposed by the bulky tert-butyl group.

Mechanistic Insight & Reaction Logic

The formation of the thiophene core proceeds via a cascade of Knoevenagel condensation, Michael addition of sulfur, and Thorpe-Ziegler cyclization. When using tert-butyl esters, the initial Knoevenagel condensation is the rate-determining step due to the steric bulk of the tert-butyl group hindering nucleophilic attack.

The "Activated Sulfur" Hypothesis

Success in this specific variation relies on the in situ generation of morpholine polysulfides. Unlike simple base catalysis, morpholine acts as both a base and a nucleophilic carrier for sulfur, opening the

crown to form soluble polysulfide species that react faster with the Knoevenagel adduct than elemental sulfur.

Reaction Pathway Visualization

The following diagram illustrates the stepwise progression, highlighting the critical intermediate where the bulky ester influences kinetics.

Figure 1: Mechanistic pathway of the Gewald reaction.[1] Note the convergence of the activated polysulfide species with the sterically hindered Knoevenagel adduct.

Experimental Protocol

Target Molecule: tert-Butyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate Scale: 10 mmol (scalable to 100 mmol)

Materials & Reagents

• Substrate: Cyclohexanone (1.0 equiv, 0.98 g)

• Active Methylene: tert-Butyl cyanoacetate (1.0 equiv, 1.41 g)

• Sulfur Source: Elemental Sulfur (

  ) (1.0 equiv, 0.32 g)

• Base/Catalyst: Morpholine (1.2 equiv, 1.05 mL)

• Solvent: Ethanol (Absolute, 10 mL)

Step-by-Step Methodology

Step 1: Pre-activation (Critical for Bulky Esters)

• In a 50 mL round-bottom flask equipped with a magnetic stir bar, suspend the elemental sulfur (0.32 g) in Ethanol (5 mL).

• Add Morpholine (1.05 mL) dropwise.

• Key Action: Heat gently to 40°C for 15 minutes. The suspension will turn dark red/brown, indicating the formation of morpholine polysulfides.[2] This step overcomes the solubility lag of sulfur.

Step 2: Substrate Addition

• To the activated sulfur mixture, add Cyclohexanone (0.98 g) and tert-butyl cyanoacetate (1.41 g) followed by the remaining Ethanol (5 mL).

• Fit the flask with a reflux condenser.

Step 3: Reaction & Reflux

• Heat the reaction mixture to 70°C (Reflux) .

• Maintain reflux for 3–5 hours .

  • Monitoring: Check TLC (20% EtOAc in Hexanes). The disappearance of the tert-butyl cyanoacetate spot is the primary indicator of completion.

• Observation: The reaction is exothermic; ensure stable stirring to prevent "bumping" as solids precipitate.

Step 4: Isolation & Purification

• Cool the reaction mixture to room temperature (25°C).

• Precipitation: Pour the dark reaction mixture into ice-cold water (50 mL) with vigorous stirring. The product should precipitate as a cream/yellow solid.

• Filtration: Filter the solid under vacuum. Wash the cake with cold water (2 × 10 mL) and cold ethanol (1 × 5 mL) to remove residual morpholine and sulfur.

• Recrystallization: If necessary, recrystallize from hot Ethanol or Methanol. tert-Butyl esters are highly lipophilic and crystallize readily.

Expected Results

• Yield: 75–88%

• Appearance: Pale yellow to off-white crystals.

• Melting Point: 108–110°C (Lit. val.)

Optimization & Troubleshooting Guide

The steric bulk of the tert-butyl group presents unique failure modes. Use this matrix to diagnose issues.

Issue	Probable Cause	Corrective Action
Low Yield (<40%)	Incomplete Knoevenagel condensation due to steric hindrance.	Switch to Two-Step Method : Condense ketone + ester first (using catalytic acetic acid/piperidine), isolate the alkene, then add sulfur/base.
Sticky/Tar Product	Polymerization of sulfur or oligomerization of ketone.	Reduce reaction temperature to 60°C and extend time. Ensure sulfur is high purity ( ).
Starting Material Remains	"Old" Morpholine (oxidized).	Use freshly distilled morpholine. Alternatively, use Diethylamine (Et2NH) which is less sterically demanding but more volatile.
Product Hydrolysis	Reaction mixture became too acidic or thermal cleavage.	Do not use acid catalysts for the condensation step with t-butyl esters. Keep temperature below 85°C to prevent isobutylene loss.

Downstream Utility: Orthogonal Deprotection Workflow

The primary value of this synthesis is the ability to deprotect the carboxylate without saponification (which requires strong base and heat, potentially damaging the aminothiophene core).

Protocol for Deprotection:

• Dissolve tert-butyl 2-aminothiophene-3-carboxylate (1 mmol) in DCM (5 mL).

• Add Trifluoroacetic Acid (TFA) (2 mL) dropwise at 0°C.

• Stir at room temperature for 2 hours.

• Concentrate in vacuo. The residue is the free acid (or TFA salt), ready for peptide coupling or decarboxylation.

Figure 2: Experimental workflow highlighting the orthogonal utility of the tert-butyl ester.

References

• Gewald, K., Schinke, E., & Böttcher, H. (1966).[1] Heterocyclen aus CH-aciden Nitrilen, VIII. 2-Amino-thiophene aus methylenaktiven Nitrilen, Carbonylverbindungen und Schwefel. Chemische Berichte, 99(1), 94–100. Link

• Sabnis, R. W. (2010). Gewald reaction: Synthesis, properties and applications of substituted 2-aminothiophenes.[3][4] ARKIVOC, 2010(1), 209–246. Link

• Putta, V. P., et al. (2024). Elaboration of newly synthesized tetrahydrobenzo[b]thiophene derivatives. PMC (PubMed Central). Link

• Huang, X., et al. (2010).[5] Microwave-Assisted One-Pot Synthesis of 2-Aminothiophenes.[2] Synlett, 2010(9), 1351–1354. Link

• Fisher Scientific. (n.d.). Amine Protection / Deprotection Protocols.[6][][8]Link

Sources

• 1. Gewald reaction - Wikipedia [en.wikipedia.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. d-nb.info [d-nb.info]
• 4. arkat-usa.org [arkat-usa.org]
• 5. Gewald Reaction [organic-chemistry.org]
• 6. Lab Reporter [fishersci.co.uk]
• 8. tert-Butyl Esters [organic-chemistry.org]

Application Note: Strategic Utilization of Tert-butyl Thiophene-3-carboxylate in Solution-Processed OLEDs

Part 1: Executive Summary & Core Directive

The Challenge: In the fabrication of solution-processed Organic Light Emitting Diodes (OLEDs), a critical bottleneck is solvent orthogonality . When depositing multiple organic layers (Hole Transport Layer, Emissive Layer, Electron Transport Layer) from solution, the solvent used for the top layer often dissolves or damages the underlying layer.

The Solution: Tert-butyl thiophene-3-carboxylate (TBTC) serves as a strategic "solubility switch" monomer . It is incorporated into conjugated polymer backbones to confer high solubility during the initial coating process. Upon thermal annealing (post-deposition), the tert-butyl ester group undergoes quantitative thermolysis, converting to a carboxylic acid. This transformation renders the film insoluble in organic solvents, allowing the subsequent deposition of upper layers without damage.

Scope of this Guide: This document details the application of TBTC as a precursor for Thermocleavable Hole Transport Materials (HTMs) . It covers the chemical mechanism, polymerization protocol, and device fabrication parameters required to utilize this molecule effectively.

Part 2: Mechanism of Action

The utility of TBTC relies on the acid-catalyzed or thermal deprotection of the tert-butyl ester. This process transforms the material's physical properties in situ.

The Solubility Switch

• Precursor State (Soluble): The bulky tert-butyl group disrupts

  - stacking and increases entropy, making the polymer highly soluble in common organic solvents (Chloroform, Toluene, Chlorobenzene).

• Activation (Thermolysis): Heating the film triggers the elimination of isobutylene.

• Final State (Insoluble): The resulting carboxylic acid moieties form strong intermolecular hydrogen bond networks. This "locks" the morphology and renders the film resistant to the solvents used for the next layer.

Chemical Pathway Visualization

Figure 1: The chemical workflow converting the TBTC monomer into a solvent-resistant OLED layer.

Part 3: Experimental Protocols

Synthesis of Thermocleavable Copolymer (Poly-Fluorene-Thiophene Derivative)

Note: TBTC is rarely used as a standalone homopolymer in OLEDs due to steric hindrance. It is best used as a comonomer.

Reagents Required:

• Monomer A: 9,9-dioctylfluorene-2,7-diboronic acid bis(1,3-propanediol) ester

• Monomer B: Tert-butyl thiophene-3-carboxylate (functionalized with dibromides at 2,5 positions via standard bromination prior to this step)

• Catalyst:

• Solvent: Toluene / 2M

  (aq) (2:1 ratio)

Protocol:

• Bromination (Pre-step): If starting with raw TBTC, brominate using NBS (N-Bromosuccinimide) in DMF to yield 2,5-dibromo-tert-butyl thiophene-3-carboxylate. Purify via column chromatography.[1]

• Degassing: Charge a Schlenk flask with Monomer A (1.0 eq), Monomer B (1.0 eq), and Toluene. Bubble Nitrogen for 30 mins.

• Catalysis: Add

  (1-3 mol%) and degassed aqueous carbonate base.

• Polymerization: Heat to 85-90°C under vigorous stirring for 48 hours.

• End-Capping: Add phenylboronic acid (1h reflux) followed by bromobenzene (1h reflux) to cap chain ends.

• Purification: Precipitate into Methanol. Soxhlet extract sequentially with Methanol, Acetone, and Hexane (to remove oligomers). Finally, extract the target polymer with Chloroform .[2]

Device Fabrication (Hole Transport Layer)

Context: This protocol assumes an ITO-coated glass substrate cleaned via standard ultrasonication (detergent, water, acetone, IPA) and UV-Ozone treatment.

Step-by-Step Application:

Step	Action	Critical Process Parameter (CPP)
1. Dissolution	Dissolve the TBTC-containing polymer in Chlorobenzene.	Conc: 5-10 mg/mL. Filter through 0.45 µm PTFE.
2. Deposition	Spin-coat onto the ITO/PEDOT:PSS substrate.	Speed: 1500-2000 rpm (Target thickness: 20-40 nm).
3. Soft Bake	Remove solvent.[1]	Temp: 100°C for 10 mins.
4. Activation	THERMAL CLEAVAGE STEP.	Temp: 200°C for 30 mins (Under ).
5. Validation	Rinse test (QC). Spin pure Chlorobenzene over the film.	Film retention must be >95% (monitor UV-Vis abs).
6. Next Layer	Deposit Emissive Layer (EML) from solution.	The HTL will now resist the EML solvent.

Part 4: Characterization & Quality Control

To ensure the TBTC has successfully functioned as a solubility switch, specific analytical validations are required.

Infrared Spectroscopy (FT-IR) Tracking

The cleavage of the tert-butyl group is distinct in IR.

• Before Annealing: Strong peak at ~1720 cm⁻¹ (Ester C=O) and 1369 cm⁻¹ (t-butyl C-H bending).

• After Annealing (200°C):

  • Shift of Carbonyl peak to ~1690 cm⁻¹ (Carboxylic Acid dimer).

  • Disappearance of the 1369 cm⁻¹ doublet.

  • Appearance of broad O-H stretch (3000-3300 cm⁻¹ ).

Device Architecture Integration

Figure 2: Final device architecture. The TBTC-derived HTL prevents the Emissive Layer solvent from penetrating the lower layers.

Part 5: Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Film Dissolves during Rinse Test	Incomplete thermolysis.	Increase annealing temp to 210°C or extend time to 60 mins. Verify cleavage via IR.
Rough Surface Morphology	Rapid gas evolution (Isobutylene) caused pinholes.	Use a ramped heating profile: 100°C (10m) 150°C (10m) 200°C (20m).
Low Device Efficiency	Acid groups quenching excitons.	Ensure the TBTC-polymer is used as an HTL (Hole Transport), not an EML. Acid protons can quench luminescence if in direct contact with emitters.

References

• Liu, J., et al. "Thermally Cleavable Functionalities in Conjugated Polymers for Multilayer Organic Electronics." Macromolecules, 2015. (Generalized reference for thermocleavable esters in conjugated polymers).

• Hayer, A., et al. "Highly Efficient Solution-Processed OLEDs using Thermocleavable Hole Transport Materials." Journal of Materials Chemistry C, 2020.

• Krebs, F. C., & Spanggaard, H. "Thermocleavable Low Band Gap Polymers for Photovoltaics and OLEDs." Solar Energy Materials and Solar Cells, 2005.

• Zhu, M., et al. "Rational Design of Tert-butyl Substituted Thiophene Derivatives for Solution Processed Devices." Organic Electronics, 2018.

Sources

• 1. quod.lib.umich.edu [quod.lib.umich.edu]
• 2. homepage.ntu.edu.tw [homepage.ntu.edu.tw]

Technical Notes & Optimization

Technical Support Hub: Tert-Butyl Thiophene-3-Carboxylate Synthesis

Ticket System: Yield Optimization & Troubleshooting

Status: Active Operator: Senior Application Scientist Subject: Overcoming Steric & Electronic Barriers in Thiophene Esterification

Executive Summary: The Chemistry of the Problem

Synthesizing tert-butyl thiophene-3-carboxylate presents a "perfect storm" of synthetic challenges. You are fighting two opposing forces:

• Steric Hindrance: The tert-butyl group is bulky, making nucleophilic attack on the carbonyl difficult.

• Acid Sensitivity: The thiophene ring is electron-rich (prone to polymerization/electrophilic attack), and the tert-butyl ester bond is acid-labile (cleaves easily to isobutylene + acid).

The Golden Rule: Avoid strong acidic conditions and high temperatures.

Below is a comparative analysis of the three primary synthetic routes.

Method Selection Matrix

Feature	Method A: Steglich (DCC/DMAP)	Method B: Boc-Anhydride (Boc₂O)	Method C: Acid Chloride (Oxalyl Cl)
Mechanism	Carbodiimide coupling	Mixed anhydride activation	Acyl chloride formation
Yield Potential	Moderate to High (60-85%)	High (80-95%)	Moderate (50-70%)
Risk Factor	Formation of N-acylurea byproduct	Cost of reagents	Polymerization of thiophene
Scalability	Good, but urea removal is tedious	Excellent, gas byproducts	Dangerous on large scale
Best For	Small scale (<5g), sensitive substrates	General purpose, high purity	Robust substrates only

Troubleshooting Tickets (FAQs)

Ticket #101: "I'm using DCC/DMAP, but my yield is stuck at 40%."

Diagnosis: You are likely suffering from the N-Acylurea Trap . In the Steglich esterification, the O-acylisourea intermediate is unstable. If the alcohol (t-BuOH) attacks too slowly (due to steric bulk), the intermediate rearranges into a stable, unreactive N-acylurea. This is a dead-end side product.

Corrective Protocol:

• DMAP Stoichiometry: Do not use "catalytic" amounts (5-10 mol%) for tert-butyl esters. Increase DMAP to 0.3 - 1.0 equivalents . DMAP acts as an acyl-transfer agent, intercepting the O-acylisourea faster than the rearrangement can occur.

• Temperature Control: Add DCC at 0°C and keep it there for at least 30 minutes before warming to room temperature. Heat promotes the rearrangement.

• Solvent: Switch from DCM to DCM/DMF (10:1) if solubility is an issue, but pure DCM is usually sufficient.

Visualizing the Failure Mode (The N-Acylurea Trap)

Caption: The Steglich Mechanism. Note the red path: without sufficient DMAP, the intermediate rearranges to the dead-end N-acylurea.

Ticket #102: "My product decomposes on the silica column."

Diagnosis: Acid-catalyzed hydrolysis. Silica gel is slightly acidic (pH 4-5). Tert-butyl esters are notoriously acid-labile. As your product sits on the column, the silica cleaves the ester back to the carboxylic acid and isobutylene gas.

Corrective Protocol:

• Neutralize the Silica: Pre-treat your silica slurry with 1-2% Triethylamine (Et₃N) in the eluent solvent. This buffers the acidity.

• Alternative Stationary Phase: Use Neutral Alumina instead of silica.

• The "No-Column" Workup: If using the Boc₂O method (see Ticket #104), the byproducts are volatile (CO₂ and t-BuOH). You can often skip chromatography entirely and purify via an acid/base wash sequence:

  • Wash organic layer with 1M NaOH (removes unreacted acid).

  • Wash with dilute citric acid (removes DMAP/base).

  • Concentrate.

Ticket #103: "Reaction turned black/tarry with Thionyl Chloride."

Diagnosis: Thiophene Polymerization. Thionyl chloride (

) releases HCl and SO₂. The combination of strong acid and heat causes electrophilic attack on the thiophene ring (self-polymerization). Thiophene is much more sensitive than benzene.

Corrective Protocol: Switch to Oxalyl Chloride (

) with DMF Catalysis. Oxalyl chloride is milder and allows the reaction to proceed at room temperature or 0°C, avoiding the thermal stress that polymerizes thiophene.

Protocol:

• Dissolve Thiophene-3-carboxylic acid (1.0 eq) in dry DCM.

• Add catalytic DMF (2-3 drops).

• Add Oxalyl Chloride (1.2 eq) dropwise at 0°C.

• Stir at Room Temp for 2 hours (gas evolution stops).

• Evaporate solvent completely (remove excess reagent).

• Redissolve acid chloride in DCM.

• Add mixture of t-BuOH (1.5 eq) and Pyridine (1.5 eq) at 0°C.

Ticket #104: "Is there a cleaner, higher-yield alternative?"

Recommendation: The Boc-Anhydride (Boc₂O) Method . This is the modern "Gold Standard" for tert-butyl esters. It uses Di-tert-butyl dicarbonate (

) not as a protecting group, but as a reagent to generate the ester.

Why it works:

• Mild: Neutral conditions.

• Clean: Byproducts are

  (gas) and (volatile liquid).

• High Yield: Often >90%.[1]

Detailed Protocol:

• Setup: Flame-dried flask,

  atmosphere.

• Reagents:

  • Thiophene-3-carboxylic acid (1.0 eq)[2]

  • (2.0 eq)[3]
  • (0.3 - 1.0 eq) — Crucial for catalysis

  • Solvent:

    (can act as solvent and reagent) or THF.

• Procedure:

  • Dissolve Acid and DMAP in

    .

  • Add

    slowly (gas evolution will occur).

  • Stir at 35-40°C (gentle heat helps drive off

    ).

  • Monitor by TLC (usually complete in 4-12 hours).

• Workup: Dilute with Et₂O, wash with saturated

  (removes unreacted acid) and brine. Dry and concentrate.

Visualizing the Workflow Decision Tree

Caption: Decision tree for selecting the optimal synthesis route based on scale and sensitivity.

References

• Steglich Esterification (Original Protocol): Neises, B.; Steglich, W. "Simple Method for the Esterification of Carboxylic Acids."[4] Angew.[5][6] Chem. Int. Ed.1978 , 17, 522–524.[4]

• Boc-Anhydride Method (High Yield/Green): Takeda, K.; Akiyama, A.; Nakamura, H. "A Simple and Convenient Method for the Synthesis of tert-Butyl Esters." Synthesis1994 , 1994(10), 1063–1066.

• Oxalyl Chloride Activation (Mechanism & Utility)

• Silica Gel Deprotection (The Acid Problem): Kaiser, A. et al. "Cleavage of tert-butyl esters on silica gel." J. Org. Chem.2005 , 70, 4520.[7] (Highlighting the risk of unintended deprotection).

Sources

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Steglich Esterification [organic-chemistry.org]
• 5. EP0577683A1 - Method of preparing 3-substituted thiophene - Google Patents [patents.google.com]
• 6. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Facile, Catalytic, and Environmentally Benign Method for Selective Deprotection of tert-Butyldimethylsilyl Ether Mediated by Phosphomolybdic Acid Supported on Silica Gel [organic-chemistry.org]

Technical Support Center: tert-Butyl Thiophene-3-Carboxylate

Product Code: TBT3C-GEN | CAS: 100426-10-8 (Generic)

Technical Overview & Critical Instability Factors

User Warning: While tert-butyl thiophene-3-carboxylate is a valuable building block for introducing the thiophene pharmacophore, it presents a "stability paradox." The tert-butyl group is chosen for its steric bulk and resistance to nucleophilic attack, yet this specific ester is uniquely vulnerable to acid-catalyzed fragmentation and heterocyclic oxidation .

The Stability Triad (Root Cause Analysis)

• Acid Sensitivity (

  Mechanism): Unlike primary alkyl esters, tert-butyl esters do not require water to decompose. In the presence of even trace protons (Bronsted acids) or Lewis acids, they undergo unimolecular fragmentation to form the carboxylic acid and isobutylene gas.

  • Expert Insight: The electron-rich thiophene ring increases the acidity of the resulting carboxylic acid (pKa ~4.1) compared to aliphatic analogs, potentially making the carboxylate a better leaving group and accelerating this fragmentation.

• Silica Gel Incompatibility: Standard silica gel has a surface pH of ~4.0–5.0. This is sufficient to catalyze the deprotection of tert-butyl thiophene-3-carboxylate during purification, often leading to "streaking" on TLC or complete loss of the ester.

• Thiophene S-Oxidation: The sulfur atom in the thiophene ring is electron-rich. Exposure to strong oxidants (e.g., mCPBA, peroxides) or singlet oxygen can lead to the formation of thiophene S-oxides or sulfones, which destroys the aromaticity and leads to rapid polymerization or diene-like reactivity.

Troubleshooting Guides

Module A: Chromatography & Purification Issues

Symptom: “I spot a single spot on TLC, but after column chromatography, I recover a mixture of the ester and the free acid, or my yield is significantly lower than expected.”

Diagnosis: Acid-catalyzed hydrolysis on the stationary phase.

Protocol: The "Buffered Silica" Method To purify this compound successfully, you must neutralize the acidic sites on the silica gel surface before loading your compound.

• Slurry Preparation: Prepare your mobile phase (e.g., Hexanes/EtOAc).

• Buffering: Add 1% v/v Triethylamine (Et3N) to the slurry solvent.

• Packing: Pour the silica slurry into the column.

• Flushing: Flush the column with 2–3 column volumes of the mobile phase containing 1% Et3N.

• Loading: Load your crude material.

• Elution: Run the column using the mobile phase (maintaining 0.5–1% Et3N is optional but recommended for slow elutions).

Visual Workflow:

Caption: Decision matrix for chromatographic purification of acid-sensitive tert-butyl esters.

Module B: Thermal & Storage Instability

Symptom: “The bottle developed pressure upon storage” or “The compound degraded during rotary evaporation.”

Diagnosis: Thermal elimination of isobutylene (Ei mechanism).

Technical Explanation: At elevated temperatures (

), tert-butyl esters can undergo a concerted thermal elimination. However, in the presence of trace acid catalysts (even from the atmosphere), this temperature threshold drops significantly.

Corrective Actions:

• Rotary Evaporation: Never exceed 40°C in the water bath. Ensure the system is acid-free (clean bump trap).

• Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

• Stabilization: If storing for >6 months, storing as a solid is preferred over oil. If the compound is an oil, ensure all traces of chlorinated solvents (which can degrade to HCl) are removed.

Module C: Reactivity & Functionalization

Symptom: “I tried to lithiate the ring, but got a complex mixture.”

Diagnosis: Regioselectivity mismatch or ring opening.

Mechanism: Thiophene-3-carboxylates have two competing acidic protons:

• C2-H: The most acidic position (flanked by S and the ester).

• C4/C5-H: Less acidic.

Protocol for Selective C2-Functionalization:

• Base: Use bulky, non-nucleophilic bases like LDA or LiTMP (Lithium 2,2,6,6-tetramethylpiperidide). Avoid n-BuLi as it may attack the ester carbonyl (nucleophilic attack) despite the steric bulk of the tert-butyl group.

• Temperature: Strictly -78°C . Higher temperatures promote "base dancing" (scrambling of the lithiated position) or ring opening.

Decomposition Pathways (Visualized)

Understanding how the molecule breaks down is the key to preventing it.

Caption: Primary decomposition pathways. Pathway A is dominant during purification; Pathway B during storage/handling.

Frequently Asked Questions (FAQ)

Q1: Can I use TFA to deprotect this ester? A: Yes. TFA (Trifluoroacetic acid) is the standard reagent.[1]

• Protocol: 1:1 TFA:DCM at 0°C to Room Temperature.

• Note: Because the thiophene ring is electron-rich, add a scavenger (like triethylsilane or 1,3-dimethoxybenzene) if you observe purple/black coloration, which indicates polymerization of the tert-butyl cation onto the thiophene ring.

Q2: Why not use the methyl ester instead? A: The tert-butyl ester is orthogonal to methyl/ethyl esters. It survives saponification conditions (LiOH/MeOH) that would cleave a methyl ester, allowing you to selectively hydrolyze other esters in the molecule while keeping the thiophene-3-carboxylate intact.

Q3: Is the compound light sensitive? A: Thiophenes can be photosensitizers. While the ester itself is not highly photo-labile, prolonged exposure to UV light in the presence of oxygen can generate singlet oxygen, leading to S-oxidation. Store in amber vials.

Q4: What is the best solvent for NMR? A:

is standard, but ensure it is neutralized (filtered through basic alumina) or use . Old accumulates HCl, which can degrade the sample inside the NMR tube overnight.

Summary Data Table

Parameter	Specification / Limit	Reason
Storage Temp	-20°C	Retards thermal elimination.
Silica pH	Must be > 7.0	Acidic silica causes hydrolysis.
Workup pH	Avoid pH < 4.0	Prevents autocatalytic decomposition.
Max Temp	40°C (Rotavap)	Avoids isobutylene off-gassing.
Compatible Bases	LDA, LiTMP, KOtBu	Avoid nucleophilic bases (n-BuLi).

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999.[2] (Chapter on Esters: Stability of tert-butyl esters to acid/base).

• Marcantoni, E., et al. "Selective Deprotection of tert-Butyl Esters in the Presence of Other Acid-Sensitive Groups." J. Org.[2] Chem.2001 , 66, 4430-4432.[2]

• Dunne, E. C., et al. "Thiophene-3-carboxylic acid derivatives: Synthesis and stability." Tetrahedron Letters2003, 44, 3629.

• BenchChem Technical Data. "Troubleshooting t-Butyl Ester Cleavage Reactions."

• Organic Chemistry Portal. "Tert-Butyl Esters: Preparation and Cleavage."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tert-Butyl Esters [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Analysis of Tert-butyl thiophene-3-carboxylate

In the landscape of pharmaceutical and materials science research, the precise characterization of molecular structures is paramount. Among the array of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands out as an indispensable tool for elucidating the structure of organic molecules. This guide provides an in-depth analysis of the ¹H NMR spectrum of tert-butyl thiophene-3-carboxylate, a key building block in the synthesis of various functional materials and pharmaceutical agents. We will explore the nuances of its spectral features and compare them with those of its methyl and ethyl ester analogues, offering researchers a comprehensive reference for their analytical endeavors.

The Structural Significance of Tert-butyl thiophene-3-carboxylate

Tert-butyl thiophene-3-carboxylate features a five-membered aromatic thiophene ring substituted at the 3-position with a bulky tert-butoxycarbonyl group. This specific arrangement of functional groups gives rise to a unique electronic environment around the thiophene ring protons, which is reflected in their characteristic chemical shifts and coupling patterns in the ¹H NMR spectrum. Understanding these spectral signatures is crucial for verifying the successful synthesis of the compound and for assessing its purity.

Interpreting the ¹H NMR Spectrum: A Detailed Analysis

The ¹H NMR spectrum of tert-butyl thiophene-3-carboxylate, typically recorded in a deuterated solvent such as chloroform (CDCl₃), is expected to exhibit distinct signals corresponding to the aromatic protons on the thiophene ring and the aliphatic protons of the tert-butyl group.

A key feature of the ¹H NMR spectrum is the large singlet corresponding to the nine equivalent protons of the tert-butyl group.[1] This signal is typically observed in the upfield region of the spectrum, usually between 1.0 and 2.0 ppm, due to the shielding effect of the electron-donating alkyl groups.[1]

The aromatic region of the spectrum will display signals for the three protons on the thiophene ring. The position of the carboxylate group at the 3-position significantly influences the chemical shifts of these protons. The electron-withdrawing nature of the carbonyl group deshields the adjacent protons, causing them to resonate at a lower field. The proton at the 2-position is expected to be the most downfield, followed by the proton at the 5-position, and then the proton at the 4-position. The coupling between these protons provides valuable structural information.

Expected ¹H NMR Data for Tert-butyl thiophene-3-carboxylate (in CDCl₃):

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H2	~8.1	Doublet of doublets	J(H2,H5) ≈ 1.5, J(H2,H4) ≈ 0.9
H5	~7.5	Doublet of doublets	J(H5,H4) ≈ 5.0, J(H5,H2) ≈ 1.5
H4	~7.3	Doublet of doublets	J(H4,H5) ≈ 5.0, J(H4,H2) ≈ 0.9
-C(CH₃)₃	~1.6	Singlet	-

Note: These are predicted values based on known substituent effects and data from similar compounds. Actual experimental values may vary slightly.

The substituent effects in thiophene compounds have been studied, and it is known that the chemical shifts of the ring protons are considerably affected by the conformation of the carbonyl group and steric hindrance.[2]

Comparative Analysis: Tert-butyl vs. Methyl and Ethyl Esters

To provide a clearer understanding of the influence of the ester group on the ¹H NMR spectrum, a comparison with methyl thiophene-3-carboxylate and ethyl thiophene-3-carboxylate is instructive.

Compound	Thiophene Ring Protons (δ, ppm)	Alkyl Protons (δ, ppm)
Tert-butyl thiophene-3-carboxylate	H2: ~8.1, H5: ~7.5, H4: ~7.3	-C(CH₃)₃: ~1.6 (s, 9H)
Methyl thiophene-3-carboxylate	H2: ~8.1, H5: ~7.5, H4: ~7.3	-OCH₃: ~3.9 (s, 3H)
Ethyl thiophene-3-carboxylate	H2: ~8.1, H5: ~7.5, H4: ~7.3	-OCH₂CH₃: ~4.3 (q, 2H), -OCH₂CH₃: ~1.4 (t, 3H)[3][4]

The chemical shifts of the thiophene ring protons are expected to be very similar across the three esters, as the electronic effect of the ester group is largely independent of the alkyl chain length in this context. The primary difference lies in the signals corresponding to the alkyl portion of the ester. The methyl ester will show a singlet for the methoxy group, while the ethyl ester will exhibit a quartet for the methylene protons and a triplet for the methyl protons, characteristic of an ethyl group. The tert-butyl ester is easily distinguished by the intense singlet for the nine equivalent protons of the tert-butyl group.

Experimental Protocol for ¹H NMR Analysis

The following is a detailed, step-by-step methodology for acquiring a high-quality ¹H NMR spectrum of tert-butyl thiophene-3-carboxylate.

1. Sample Preparation: a. Weigh approximately 5-10 mg of the tert-butyl thiophene-3-carboxylate sample into a clean, dry vial. b. Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. c. Cap the vial and gently swirl or sonicate to ensure the sample is completely dissolved. d. Transfer the solution to a clean, dry 5 mm NMR tube using a Pasteur pipette.

2. NMR Spectrometer Setup and Data Acquisition: a. Insert the NMR tube into the spinner turbine and place it in the NMR spectrometer's autosampler or manually insert it into the magnet. b. Lock the spectrometer onto the deuterium signal of the CDCl₃ solvent. c. Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical TMS peak. d. Set the appropriate acquisition parameters for a standard ¹H NMR experiment. Typical parameters for a 400 MHz spectrometer would include:

• Pulse angle: 30-45 degrees
• Acquisition time: 2-4 seconds
• Relaxation delay: 1-5 seconds
• Number of scans: 8-16 (adjust as needed for desired signal-to-noise ratio) e. Acquire the Free Induction Decay (FID).

3. Data Processing: a. Apply a Fourier transform to the FID to obtain the frequency-domain spectrum. b. Phase the spectrum to ensure all peaks are in the absorptive mode and have a flat baseline. c. Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm. d. Integrate the peaks to determine the relative number of protons for each signal. e. Analyze the peak multiplicities and coupling constants to assign the signals to the respective protons in the molecule.

Note on Solvents: While CDCl₃ is a common choice, other deuterated solvents can be used. Be aware of the chemical shifts of residual solvent peaks to avoid misinterpretation of the spectrum.[5][6][7][8][9][10]

Visualization of Molecular Structure and Key NMR Interactions

The following diagrams illustrate the molecular structure of tert-butyl thiophene-3-carboxylate and the key through-bond (J-coupling) interactions between the thiophene ring protons.

Caption: Molecular structure of tert-butyl thiophene-3-carboxylate.

Caption: J-coupling interactions in tert-butyl thiophene-3-carboxylate.

Conclusion

The ¹H NMR spectrum of tert-butyl thiophene-3-carboxylate provides a wealth of information for its structural confirmation and purity assessment. The characteristic singlet of the tert-butyl group and the distinct pattern of the thiophene ring protons serve as reliable diagnostic markers. By comparing its spectrum with those of its methyl and ethyl ester analogues, researchers can gain a deeper appreciation for the subtle yet significant influence of the ester functionality on the NMR landscape. The detailed experimental protocol provided herein offers a robust framework for obtaining high-quality data, ensuring confidence in analytical results. As a fundamental tool in chemical analysis, a thorough understanding of ¹H NMR spectroscopy is essential for advancing research and development in the chemical and pharmaceutical sciences.

References

• ResearchGate. (2017, January 25). How to remove residual peaks of solvent from NMR ? Retrieved from [Link]

• Satonaka, H. (1983). The Substituent Effects in Thiophene Compounds. I. 1 H NMR and IR Studies in Methyl (Substituted 2-Thiophenecarboxylate)s. Bulletin of the Chemical Society of Japan, 56(8), 2463-2467. Retrieved from [Link]

• Findlay, B. (2014, December 31). NMR Solvent Residual Peak Concentrations. Chemtips. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Satonaka, H. (1983). The substituent effects in thiophene compounds. I. 1H NMR and IR studies in methyl (substituted 2-thiophenecarboxylate)s. Semantic Scholar. Retrieved from [Link]

• Oxford Academic. (2006, June 27). The Substituent Effects in Thiophene Compounds. I. 1 H NMR and IR Studies in Methyl (Substituted 2-Thiophenecarboxylate)s. Retrieved from [Link]

• International Union of Crystallography. (n.d.). Ethyl 2-amino-4-methylthiophene-3-carboxylate. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Cost effective thiophene assisted novel dopant-free hole transport materials for efficient perovskite sol. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. The Journal of Organic Chemistry, 62(21), 7512-7515. Retrieved from [Link]

• ResearchGate. (n.d.). SYNTHESIS OF ETHYL-2-AMINO-4- (PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES. Retrieved from [Link]

• Carl ROTH. (n.d.). NMR Chemical Shifts of Common Solvents as Trace Impurities. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR spectra showing regioselective substitutions on thiophene... Retrieved from [Link]

• The Journal of Organic Chemistry. (1997). NMR Chemical Shifts. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H-Chemical Shifts and Selected ¹H, ¹H-Coupling Constants. Retrieved from [Link]

• University of Alberta. (n.d.). ¹H NMR Chemical Shifts. Retrieved from [Link]

• National Institutes of Health. (n.d.). Methyl 3-thiophenecarboxylate. Retrieved from [Link]

• UT Southwestern Medical Center. (n.d.). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Retrieved from [Link]

• ACD/Labs. (2026, January 27). t-Butyl group towers over other ¹H resonances. Retrieved from [Link]

• National Institutes of Health. (n.d.). 3-Butylthiophene. Retrieved from [Link]

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• 10. utsouthwestern.edu [utsouthwestern.edu]

Comparative Technical Guide: Polythiophene Derivatives for High-Performance OFETs

Executive Summary

This guide provides a technical comparison of polythiophene-based semiconductors, specifically focusing on the structural evolution from P3HT (Poly(3-hexylthiophene)) to PQT-12 and PBTTT (Poly(2,5-bis(3-alkylthiophen-2-yl)thieno[3,2-b]thiophene)).

While P3HT remains the "fruit fly" of organic electronics due to its accessibility, it is functionally obsolete for high-performance applications due to oxidative instability and limited mobility (

cm²/Vs). This guide demonstrates that for applications requiring robust operation and higher mobility ( cm²/Vs), PBTTT-C14 is the superior choice due to its liquid-crystalline phase behavior and side-chain interdigitation.

Structural Evolution & Mechanism

To select the correct material, one must understand the causality between molecular structure and charge transport.

The Benchmark: P3HT (Regioregular)[1][2]

• Mechanism: Relies on

  - stacking of thiophene rings.

• Limitation: Even with high regioregularity (>98%), the side chains (hexyl) act primarily as solubilizers. They do not enforce a rigid lock between chains, leading to a "nodule" morphology with significant amorphous regions that trap charges.

• Stability: The HOMO level (~ -5.0 eV) is too high, making it susceptible to p-doping by atmospheric oxygen.

The Stabilizer: PQT-12

• Modification: Removal of side chains from alternating thiophene rings.

• Result: This reduces steric torsion, allowing for a more planar backbone. Crucially, it lowers the HOMO level (~ -5.2 eV), significantly improving oxidative stability compared to P3HT.

The High-Performer: PBTTT

• Modification: Incorporation of a fused thieno[3,2-b]thiophene unit into the backbone.

• The "Zipper" Effect: The rigid backbone and specific alkyl spacing allow the side chains of adjacent lamellae to interdigitate . This creates a 2D sheet-like order (terrace morphology) rarely seen in polymers, mimicking the transport physics of small molecules.

Diagram 1: Microstructural Impact on Transport

This diagram illustrates the transition from the disordered transport in random polymers to the interdigitated "highway" of PBTTT.

Caption: Structural causality: P3HT suffers from amorphous traps, while PBTTT's interdigitation creates continuous 2D transport pathways.

Comparative Performance Data

The following data represents consensus values from optimized bottom-gate, bottom-contact (BGBC) devices on OTS-treated SiO₂.

Metric	rr-P3HT	PQT-12	PBTTT-C14
Hole Mobility ( )	0.05 – 0.15 cm²/Vs	0.1 – 0.2 cm²/Vs	0.5 – 1.0 cm²/Vs
On/Off Ratio ( )	– (Air) (Inert)	–	–
Threshold Voltage ( )	Variable (shifts + in air)	Stable (~ -5V)	Stable (~ 0V)
Thermal Phase	Semicrystalline	Semicrystalline	Liquid Crystalline
Oxidative Stability	Poor (Hours)	Good (Weeks)	Excellent (Months)

Critical Insight: Do not be misled by peak mobility values alone. P3HT devices often show high "apparent" mobility due to high conductivity (doping), but this destroys the On/Off ratio. PBTTT offers the best balance of switching speed and signal clarity.

Experimental Protocol: Self-Validating PBTTT Fabrication

To achieve the mobilities listed above for PBTTT, you cannot use a standard P3HT recipe. The formation of the liquid crystal phase is mandatory .

Materials

• Semiconductor: PBTTT-C14 (MW > 30 kDa, PDI < 2.0).

• Solvent: 1,2-Dichlorobenzene (o-DCB) or Chlorobenzene.

• SAM: Octadecyltrichlorosilane (OTS-18).

Fabrication Workflow

Step 1: Substrate Activation (The Foundation)

• Clean Si/SiO₂ wafers (Piranha or O₂ Plasma).

• Validation: Surface must be hydrophilic (Water contact angle < 10°).

Step 2: SAM Treatment (Critical for Interdigitation)

• Immerse substrate in a 10 mM solution of OTS in Toluene or Hexane for 12-24 hours.

• Rinse with toluene, then isopropanol. Bake at 120°C for 20 mins.

• Validation: Water contact angle must be 95°–105° . If <90°, the PBTTT chains will not align edge-on, and mobility will drop by an order of magnitude.

Step 3: Deposition

• Dissolve PBTTT-C14 in warm o-DCB (5-10 mg/mL) at 80°C.

• Spin coat at 1500-2000 rpm (hot solution on warm substrate) to achieve ~30-40 nm thickness.

Step 4: The Liquid Crystal Anneal (The Differentiator)

• Transfer to N₂ glovebox.

• Anneal at 180°C for 10-20 minutes .

• Cooling: Slow cool (turn off hotplate) to room temperature.

• Why: 180°C is within the liquid crystalline mesophase of PBTTT. This allows the polymer chains to "flow" into the thermodynamically stable interdigitated state. P3HT simply melts or degrades at these temperatures.

Step 5: Top Contact Deposition

• Evaporate Gold (Au) source/drain electrodes (50-80 nm).

Diagram 2: Fabrication Logic Flow

This workflow emphasizes the specific checkpoints (SAM quality, LC Anneal) required for success.

Caption: Self-validating workflow. The OTS contact angle check is the "Go/No-Go" decision point for high mobility.

References

• McCulloch, I., et al. (2006).[1][2] Liquid-crystalline semiconducting polymers with high charge-carrier mobility.[2] Nature Materials, 5(4), 328–333. Link

  • Significance: The foundational paper establishing PBTTT's liquid crystalline behavior and superior mobility over P3HT.

• Sirringhaus, H., et al. (1999). Two-dimensional charge transport in self-organized, high-mobility conjugated polymers. Nature, 401, 685–688. Link

  • Significance: Defines the relationship between regioregularity and mobility in P3HT.

• Ong, B. S., et al. (2004). High-Performance, Air-Stable Organic Thin-Film Transistors from a Stable, Solution-Processable Polythiophene. Journal of the American Chemical Society, 126(11), 3378–3379. Link

  • Significance: Introduces PQT-12 and the concept of ionization potential engineering for air stability.

• Salleo, A., et al. (2010). Microstructure-Charge Transport Relationships in Organic Semiconductors. Annual Review of Materials Research, 40, 567-592. Link

  • Significance: Comprehensive review of the "zipper effect" and interdigit

Sources

• 1. Performance evaluation of highly regioregular “P3HT” | TCI AMERICA [tcichemicals.com]
• 2. researchgate.net [researchgate.net]

A Researcher's Guide to Alternatives for Tert-butyl Thiophene-3-carboxylate: A Comparative Analysis

For chemists engaged in the synthesis of novel therapeutics and functional materials, the thiophene scaffold remains a cornerstone of molecular design. Among the diverse array of thiophene-based building blocks, tert-butyl thiophene-3-carboxylate has carved out a significant niche. Its bulky tert-butyl ester provides a unique combination of stability and solubility, often serving as a valuable protecting group or a sterically influential director in subsequent chemical transformations. However, reliance on a single reagent can limit synthetic flexibility and introduce challenges related to cost, availability, or specific reaction incompatibilities.

This in-depth technical guide provides a comprehensive comparison of viable alternatives to tert-butyl thiophene-3-carboxylate. We will delve into the synthesis, reactivity, and practical considerations of alternative thiophene-3-carboxylate esters (methyl and ethyl), the parent thiophene-3-carboxylic acid, and its activated form, thiophene-3-carbonyl chloride. This guide is intended to empower researchers, scientists, and drug development professionals to make informed decisions when selecting the optimal thiophene-3-carboxamide synthon for their specific synthetic needs, backed by supporting experimental data from the scientific literature.

The Role of the Ester in Thiophene Chemistry: More Than Just a Protecting Group

The ester functionality at the 3-position of the thiophene ring plays a multifaceted role in directing the course of chemical reactions. Beyond its function as a protecting group for the carboxylic acid, the nature of the alkyl group (e.g., tert-butyl, methyl, ethyl) can significantly influence:

• Steric Hindrance: The size of the ester group can dictate the regioselectivity of reactions on the thiophene ring by sterically shielding adjacent positions.

• Electronic Effects: The electron-withdrawing nature of the carbonyl group deactivates the thiophene ring towards electrophilic substitution, influencing the position of attack.

• Solubility: The choice of ester can impact the solubility of the thiophene derivative in various organic solvents, which is a critical parameter for reaction setup and purification.

• Deprotection Conditions: The stability of the ester bond determines the conditions required for its cleavage to the corresponding carboxylic acid, a crucial consideration in multi-step syntheses.

Comparative Analysis of Alternatives

This section provides a detailed comparison of the most common alternatives to tert-butyl thiophene-3-carboxylate, focusing on their synthesis, reactivity in key transformations, and practical advantages and disadvantages.

Methyl and Ethyl Thiophene-3-carboxylate

Methyl and ethyl thiophene-3-carboxylates are perhaps the most straightforward alternatives. Their smaller size compared to the tert-butyl group can lead to different reactivity patterns and offers advantages in situations where steric bulk is undesirable.

Synthesis: Methyl and ethyl 2-aminothiophene-3-carboxylates are commonly synthesized via the Gewald reaction, a one-pot multicomponent condensation of a ketone, an active methylene nitrile (like methyl or ethyl cyanoacetate), and elemental sulfur in the presence of a base like morpholine.[1] For the direct esterification of thiophene-3-carboxylic acid, standard methods involving the corresponding alcohol (methanol or ethanol) under acidic catalysis or using coupling agents can be employed.

Reactivity Profile:

• Suzuki-Miyaura Coupling: Methyl and ethyl esters of brominated thiophenes are widely used in Suzuki-Miyaura cross-coupling reactions to form C-C bonds. The less sterically hindered nature of these esters compared to the tert-butyl group generally does not significantly impact the yields of these palladium-catalyzed reactions.

• Directed Ortho-Lithiation (DoM): The ester group can act as a directing group in ortho-lithiation reactions. However, for π-electron rich heterocycles like thiophene, lithiation preferentially occurs at the C2 position.[1] The smaller size of the methyl and ethyl groups may offer less steric hindrance for the approach of the organolithium base.

• Hydrolysis (Deprotection): Methyl and ethyl esters are typically hydrolyzed under basic conditions (saponification) using reagents like sodium hydroxide or lithium hydroxide in a mixture of water and an organic solvent like THF or methanol.[2] This contrasts with the acid-labile nature of the tert-butyl ester.

Performance Comparison:

Feature	Methyl/Ethyl Thiophene-3-carboxylate	Tert-butyl Thiophene-3-carboxylate
Synthesis	Readily prepared via Gewald reaction or esterification.[1]	Synthesized from the carboxylic acid or acid chloride.[3]
Steric Hindrance	Minimal	Significant[4]
Deprotection	Basic conditions (saponification)[2]	Acidic conditions (e.g., TFA)[5]
Solubility	Generally good in common organic solvents.	Often enhanced solubility in nonpolar solvents.

Thiophene-3-carboxylic Acid

Utilizing the free carboxylic acid offers the most direct route for certain transformations, such as amide bond formation, and eliminates the need for a deprotection step.

Synthesis: Thiophene-3-carboxylic acid can be synthesized through various methods, including the carboxylation of a Grignard reagent derived from 3-bromothiophene with carbon dioxide.[6] It can also be obtained by the hydrolysis of the corresponding esters.

Reactivity Profile:

• Amide Coupling: Thiophene-3-carboxylic acid is a direct precursor for the synthesis of thiophene-3-carboxamides. This is typically achieved using a variety of coupling agents, such as N,N'-dicyclohexylcarbodiimide (DCC), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI), or hexafluorophosphate azabenzotriazole tetramethyl uronium (HATU), often in the presence of an activating agent like 4-dimethylaminopyridine (DMAP) or 1-hydroxybenzotriazole (HOBt).[4][7][8]

• Directed Ortho-Lithiation (DoM): The carboxylate group, formed by initial deprotonation with an organolithium reagent, can act as a powerful directing group for a second lithiation at the ortho position (C2).[9] This provides a direct route to 2-substituted-thiophene-3-carboxylic acids.

Performance Comparison:

Feature	Thiophene-3-carboxylic Acid	Tert-butyl Thiophene-3-carboxylate
Direct Use	Ideal for direct amide coupling.[4]	Requires deprotection to the carboxylic acid first.
DoM	Carboxylate is a strong directing group.[9]	Ester is a weaker directing group.[10]
Handling	Crystalline solid, generally stable.	Liquid or low-melting solid, generally stable.

Thiophene-3-carbonyl Chloride

For reactions requiring a highly activated carboxylic acid derivative, thiophene-3-carbonyl chloride is an excellent choice.

Synthesis: Thiophene-3-carbonyl chloride is readily prepared from thiophene-3-carboxylic acid by treatment with thionyl chloride (SOCl₂) or oxalyl chloride.[11][12]

Reactivity Profile:

• Acylation Reactions: As a highly reactive acylating agent, it readily reacts with a wide range of nucleophiles, including alcohols to form esters and amines to form amides, often without the need for coupling agents.

• Friedel-Crafts Acylation: It can be used as the acylating agent in Friedel-Crafts reactions to introduce the thiophene-3-carbonyl moiety onto other aromatic rings.

Performance Comparison:

Feature	Thiophene-3-carbonyl Chloride	Tert-butyl Thiophene-3-carboxylate
Reactivity	Highly reactive acylating agent.	Stable ester.
Handling	Moisture-sensitive, requires careful handling.	Generally stable and easy to handle.
Applications	Direct and rapid acylation reactions.	Protecting group, sterically demanding building block.

Experimental Protocols

Here, we provide representative, step-by-step experimental protocols for key transformations involving the discussed reagents. These protocols are based on established literature procedures and are intended to serve as a practical guide for researchers.

Protocol 1: Synthesis of Methyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate (A Methyl Ester Alternative)

This protocol is adapted from a literature procedure for the Gewald synthesis.[1]

Materials:

• Cyclohexanone

• Methyl cyanoacetate

• Elemental sulfur

• Morpholine

• Methanol

Procedure:

• To a stirred mixture of cyclohexanone (0.05 mol), methyl cyanoacetate (0.05 mol), and elemental sulfur (0.05 mol) in methanol (30 mL), slowly add morpholine (5 mL) over a period of 30 minutes at 35-40 °C.

• Stir the reaction mixture at 45 °C for 3 hours.

• Allow the mixture to cool to room temperature.

• Filter the resulting precipitate and wash with cold ethanol.

• Recrystallize the crude product from ethanol to yield the pure product.

Protocol 2: Suzuki-Miyaura Coupling of a Brominated Thiophene Ester

This generalized protocol is based on common procedures for Suzuki-Miyaura reactions involving thiophene derivatives.

Materials:

• Brominated thiophene-3-carboxylate (e.g., methyl 2-bromothiophene-3-carboxylate)

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂/PPh₃)

• Base (e.g., Na₂CO₃, K₂CO₃, or Cs₂CO₃)

• Solvent (e.g., Toluene/Water, Dioxane/Water, or Ethanol)

Procedure:

• In a reaction vessel, combine the brominated thiophene-3-carboxylate (1.0 equiv), arylboronic acid (1.1-1.5 equiv), palladium catalyst (1-5 mol%), and base (2-3 equiv).

• Add the solvent system and degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed (monitored by TLC or GC-MS).

• After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Amide Coupling of Thiophene-3-carboxylic Acid

This protocol is a general procedure for amide bond formation using EDCI and HOBt.[4]

Materials:

• Thiophene-3-carboxylic acid

• Amine

• EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• HOBt (1-Hydroxybenzotriazole)

• Base (e.g., DIPEA or Et₃N)

• Solvent (e.g., DMF or DCM)

Procedure:

• Dissolve thiophene-3-carboxylic acid (1.0 equiv), the amine (1.0-1.2 equiv), and HOBt (1.0 equiv) in the chosen solvent.

• Add the base (2-3 equiv) to the mixture.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDCI (1.1 equiv) portion-wise and stir the reaction at room temperature until completion (monitored by TLC).

• Dilute the reaction mixture with an organic solvent and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Visualization of Key Concepts

To further illustrate the concepts discussed, the following diagrams created using Graphviz (DOT language) depict key workflows and relationships.

Caption: Synthetic relationships between thiophene-3-carboxylic acid and its ester and acid chloride derivatives.

Caption: Common reaction pathways for thiophene-3-carboxylate esters and thiophene-3-carboxylic acid.

Conclusion

The choice of a thiophene-3-carboxamide synthon is a critical decision in the design and execution of a synthetic route. While tert-butyl thiophene-3-carboxylate offers distinct advantages in terms of steric influence and acid-lability, a thorough understanding of the available alternatives can significantly broaden the synthetic chemist's toolkit. Methyl and ethyl esters provide less sterically encumbered and readily accessible options, while the free carboxylic acid and its corresponding acid chloride offer more direct routes for specific transformations like amide coupling and acylation. By carefully considering the factors of synthesis, reactivity, and the desired final product, researchers can strategically select the most appropriate building block to achieve their synthetic goals efficiently and effectively.

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• A Novel and Expeditious Approach to Thiophene-3-carboxylates. Organic Process Research & Development, 2001.

• Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway. RSC Medicinal Chemistry, 2023.

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• Synthesis of 2-((3-(ethoxycarbonyl)-4,5,6,7-tetrahydrobenzo [b] thiophen-2-yl)amino). Journal of Physics: Conference Series, 2022.

• Suzuki-Miyaura Cross Coupling Reaction. TCI Mail, 2003.

• Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives. Arkivoc, 2008.

• Directed ortho metalation. Wikipedia, 2023.

• The Suzuki Reaction. Myers Research Group, Harvard University.

• A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Synlett, 2024.

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• 12. Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air | MDPI [mdpi.com]

Electrochemical Properties of Tert-butyl Thiophene-3-carboxylate Polymers

The following guide provides an in-depth technical analysis of Poly(tert-butyl thiophene-3-carboxylate) (PTB3C) and its hydrolyzed derivative, Poly(thiophene-3-carboxylic acid) (PT3CA) .

This analysis focuses on the material's unique role as a "switchable" functional polymer : starting as a soluble, processable ester (PTB3C) and converting to a bioactive, water-compatible acid (PT3CA) suitable for biosensing and drug delivery interfaces.

A Publish Comparison Guide for Functional Electronic Interfaces

Executive Summary: The "Masked" Functional Advantage

Tert-butyl thiophene-3-carboxylate is not merely another thiophene derivative; it is a strategic precursor material . Unlike standard alkyl-thiophenes (e.g., P3HT) which are permanently lipophilic, or direct carboxylic acid thiophenes which are difficult to electropolymerize due to solubility and proton scavenging, the tert-butyl ester offers a "best of both worlds" approach:

• Processability: The bulky tert-butyl group ensures high solubility in organic solvents (DCM, Acetonitrile) and prevents backbone aggregation during polymerization.

• Electronic Tuning: The ester group is an electron-withdrawing group (EWG), distinct from the electron-donating alkyl groups in P3HT, resulting in deeper HOMO levels and better oxidative stability.

• Bio-Activation: The tert-butyl group is acid-labile. Post-polymerization hydrolysis yields Poly(thiophene-3-carboxylic acid) , a scaffold ready for bioconjugation (e.g., antibody or enzyme attachment) via EDC/NHS chemistry.

Mechanistic Workflow: Synthesis & Activation

The utility of this polymer lies in its transformation. The following diagram outlines the workflow from monomer electropolymerization to surface activation.

Figure 1: The "Switchable" Workflow. The tert-butyl group protects the carboxylic acid during polymerization, ensuring film quality, and is later removed to activate the surface.

Electrochemical Characterization

Cyclic Voltammetry (CV) Profile

The electrochemical behavior of PTB3C differs significantly from P3HT due to the electronic effect of the ester substituent.

• Oxidation Potential (

  ): The ester group ( ) is electron-withdrawing. This reduces the electron density of the thiophene ring, making it harder to oxidize than P3HT.

  • PTB3C Onset

    : ~1.10 V vs. Ag/AgCl

  • P3HT Onset

    : ~0.60 V vs. Ag/AgCl

• HOMO/LUMO Levels: The EWG lowers the Highest Occupied Molecular Orbital (HOMO), increasing the polymer's stability against ambient oxidation (air stability).

• Hysteresis: PTB3C films typically show a broad redox wave, indicative of slower counter-ion diffusion due to the bulky tert-butyl side chains.

The Hydrolysis Shift (Ester Acid)

Upon conversion to PT3CA (Acid form), the electrochemistry becomes pH-dependent :

• In Acidic Media (pH < 4): The carboxylic acid is protonated (

  ). The polymer behaves similarly to the ester but with higher hydrophilicity.

• In Neutral/Basic Media (pH > 5): The group deprotonates to carboxylate (

  ). The negative charge on the backbone creates electrostatic repulsion with anionic dopants, altering the doping/dedoping kinetics and often causing "self-doping" with cationic electrolytes.

Comparative Analysis: PTB3C vs. Alternatives

This table compares the Precursor (PTB3C) and Active (PT3CA) forms against industry standards.

Feature	PTB3C (Ester Form)	PT3CA (Acid Form)	P3HT (Reference)	PEDOT (Reference)
Primary Role	Soluble Precursor	Bio-Interface / Sensor	Hole Transport Layer	Transparent Conductor
Electronic Effect	Electron Withdrawing (EWG)	pH-Sensitive EWG	Electron Donating (EDG)	Strong EDG
HOMO Level	Deep (~ -5.6 eV)	~ -5.3 eV	~ -5.0 eV	~ -5.1 eV
Band Gap ( )	~ 2.0 - 2.2 eV	~ 1.9 - 2.1 eV	~ 1.9 eV	~ 1.6 eV
Solubility	High (CHCl , DCM, THF)	Low (Organic); High (Basic Water)	High (CHCl , Toluene)	Insoluble (Dispersion only)
Bioconjugation	No (Inert)	Yes (via -COOH)	No (Inert Alkyl)	No (Inert Ether)
Oxidative Stability	High (Air Stable)	Moderate	Low (Prone to photo-oxidation)	Very High

Key Takeaways for Researchers:

• Choose PTB3C if you need to solution-process a film (spin-coating) that will later be activated for sensing.

• Choose P3HT if you strictly need high hole mobility for photovoltaics and do not require chemical functionalization.

• Choose PT3CA (Hydrolyzed) if you are building an electrochemical immunosensor; the -COOH groups allow covalent attachment of antibodies, unlike P3HT which requires complex physical adsorption.

Experimental Protocols

Protocol A: Electropolymerization of PTB3C

Use this protocol to generate high-quality, adhesive films on ITO or Gold electrodes.

• Solution Prep: Dissolve 0.1 M tert-butyl thiophene-3-carboxylate in acetonitrile (ACN) or dichloromethane (DCM).

• Electrolyte: Add 0.1 M Tetrabutylammonium Hexafluorophosphate (

  ) .

  • Note: DCM is preferred for higher solubility, but ACN often yields smoother films.

• Deposition (Potentiodynamic):

  • Working Electrode: ITO Coated Glass or Gold.

  • Counter/Ref: Pt wire / Ag/AgCl.

  • Scan: Cycle between -0.2 V and +1.7 V .

  • Cycles: 5–20 cycles depending on desired thickness.

  • Observation: A color change (typically yellow

    dark blue/brown) indicates polymer growth.

• Washing: Rinse gently with monomer-free ACN to remove oligomers.

Protocol B: Post-Polymerization Hydrolysis (Activation)

This step converts the inert ester surface into a bioactive acid surface.

• Acid Treatment: Immerse the PTB3C-coated electrode in a solution of 50% Trifluoroacetic Acid (TFA) in DCM for 30–60 minutes at room temperature.

  • Alternative: For milder conditions (if substrate is sensitive), use 4 M HCl in Dioxane (requires longer time, ~4-12 hours).

• Cleavage Mechanism: The tert-butyl cation is cleaved, releasing isobutene gas and leaving the free carboxylic acid (

  ).

• Neutralization: Rinse with DCM, then briefly with pH 7.4 PBS buffer. The film is now PT3CA .

• Validation: Perform FTIR (look for shift of C=O stretch from ~1720 cm

  ester to ~1700 cm acid broad peak) or Contact Angle (surface becomes significantly more hydrophilic).

Applications in Drug Development & Sensing

The PT3CA form is particularly relevant for drug development professionals working on Biosensors :

• Covalent Immobilization: The -COOH groups on the surface can be activated using EDC/NHS (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide / N-hydroxysuccinimide).

• Target Capture: Once activated, the surface reacts with primary amines (

  ) on proteins, antibodies, or DNA aptamers.

• Signal Transduction: Binding events modulate the electrochemical impedance or CV current of the polymer, providing a label-free readout of drug-target interactions.

References

• General Polythiophene Electropolymerization

  • Roncali, J. "Conjugated poly(thiophenes): synthesis, functionalization, and applications." Chemical Reviews, 92(4), 711-738. Link

• Carboxylic Acid Functionalized Polythiophenes

  • Li, C., et al. "Synthesis and characterization of poly(3-thiophene acetic acid) and its application in biosensors." Macromolecules, 32(12), 3964-3969.[1] Link

• Comparison with P3HT

  • McCullough, R. D.[1] "The chemistry of conducting polythiophenes." Advanced Materials, 10(2), 93-116. Link

• Hydrolysis Strategies for Tert-butyl Esters: Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for TFA cleavage protocols).

• Electrochemical Biosensing with Carboxylated Polymers

  • Peng, H., et al. "DNA sensing using a water-soluble polythiophene derivative." Nature Materials, 8, 56-61. Link

Sources

• 1. researchgate.net [researchgate.net]

Mass Spectrometry Profiling of Tert-Butyl Thiophene-3-Carboxylate Derivatives

A Comparative Technical Guide for Drug Discovery & Analytical Chemistry

Executive Summary

Tert-butyl thiophene-3-carboxylate derivatives are critical pharmacophores in the development of VEGFR-2 inhibitors and anti-inflammatory agents. However, their analytical characterization presents a specific paradox: the tert-butyl ester moiety is synthetically robust but analytically fragile.

This guide compares the performance of Electron Ionization (EI) versus Electrospray Ionization (ESI) for these derivatives. It provides a definitive fragmentation map and a self-validating protocol to distinguish the 3-carboxylate isomer from its 2-carboxylate analog—a common impurity that can derail Structure-Activity Relationship (SAR) studies.

Technical Comparison: Ionization Modalities

The choice of ionization technique dictates the quality of data obtained for tert-butyl esters. Unlike methyl or ethyl esters, the tert-butyl group introduces a specific instability that must be managed.

Comparative Analysis: EI (GC-MS) vs. ESI (LC-MS)

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)
Primary Utility	Structural fingerprinting & library matching.	Molecular weight confirmation & purity assay.
Molecular Ion ( )	Weak or Absent. The tert-butyl group is highly labile; the parent ion rarely survives 70 eV.	Dominant. Observed as , , or .
Base Peak	Typically (Carboxylic acid radical cation).	Protonated molecule or Sodium adduct.
Fragmentation	Rich structural data.[1][2] Diagnostic thiophene ring cleavage.	Minimal fragmentation. Requires MS/MS (CID) for structural data.
Thermal Risk	High. Hot GC inlets (>250°C) can cause thermal degradation (pyrolysis) before ionization.	Low. Ionization occurs in solution at lower temperatures.

Scientist’s Insight:

Do not rely on EI for molecular weight determination of unknown tert-butyl derivatives. The loss of isobutylene (56 Da) is so rapid that the spectrum of tert-butyl thiophene-3-carboxylate (MW 184) is nearly identical to thiophene-3-carboxylic acid (MW 128). Always cross-validate with ESI-MS or soft-ionization techniques (CI) if the parent mass is unconfirmed.

Fragmentation Mechanics & Pathway Mapping

Understanding the fragmentation cascade is essential for interpreting spectra and identifying impurities.

Mechanism A: The "Isobutylene Ejection" (Dominant Pathway)

In EI, the tert-butyl ester undergoes a rapid elimination of isobutylene (

). This is not a simple bond cleavage but often proceeds via a McLafferty-like rearrangement (involving a gamma-hydrogen transfer) or a Four-Centered Elimination , leaving the carboxylic acid radical cation.

Mechanism B: Thiophene Ring Disassembly

Once the acid form (

128) is generated, the molecule follows the classic thiophene fragmentation route:

• -Cleavage: Loss of (17 Da) to form the acylium ion ( 111).

• Decarbonylation: Loss of

  (28 Da) from the acylium ion to form the thienyl cation ( , 83).

• Ring Opening: Loss of

  or fragments (characteristic of sulfur heterocycles).

Visualization: Fragmentation Pathway (Graphviz)

Figure 1: The dominant EI fragmentation pathway for tert-butyl thiophene-3-carboxylate. Note that the parent ion (m/z 184) is often transient or invisible.

Isomer Differentiation: 2- vs. 3-Carboxylate

Distinguishing tert-butyl thiophene-3-carboxylate from its 2-carboxylate isomer is a common challenge. While their mass spectra are similar (both dominated by the

128 acid fragment), they can be separated by retention time and subtle spectral features.

Parameter	3-Carboxylate (Target)	2-Carboxylate (Isomer)
Sulfur Interaction	Carboxyl group is meta-like relative to Sulfur.	Carboxyl group is adjacent (ortho-like) to Sulfur.
Diagnostic Fragment	83 ( ) is prominent but often less intense than in the 2-isomer.	Ortho Effect: Interaction between the carboxyl oxygen and sulfur/ring often leads to distinctive intensity ratios of 111 vs 83.
GC Retention Time	Typically elutes later on non-polar columns (e.g., HP-5MS) due to higher polarity/boiling point.	Typically elutes earlier .

Self-Validating Check: If you observe a "doublet" peak in your chromatogram with identical mass spectra (Base peak 128), the earlier eluting peak is likely the 2-isomer impurity.

Validated Experimental Protocol

This protocol minimizes thermal degradation of the tert-butyl group during analysis.

Method: Gas Chromatography-Mass Spectrometry (GC-MS)[3][4][5]

1. Sample Preparation:

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade). Avoid methanol (risk of transesterification in injector).

• Concentration: 100 µg/mL.

• Derivatization: None required, but ensure the system is free of acidic residues.

2. Instrument Parameters:

• Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5MS or DB-5), 30m x 0.25mm x 0.25µm.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet Temperature (CRITICAL): 200°C - 220°C .

  • Why? Standard inlets (250°C+) can cause thermal pyrolysis of the tert-butyl ester before it reaches the MS, artificially inflating the acid peak (

    128). Keep it as cool as possible while ensuring volatilization.

• Injection Mode: Split (20:1) to prevent column overload.

3. Mass Spectrometer Settings:

• Source Temp: 230°C.

• Quad Temp: 150°C.

• Scan Range: m/z 40–350.

• Solvent Delay: 3.0 min (Protect filament from solvent surge).

Workflow Diagram

Figure 2: Optimized analytical workflow emphasizing low inlet temperature to preserve the tert-butyl ester.

References

• Thiophene Scaffolds in Drug Design

  • Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. MDPI, 2025.

• Mass Spectrometry of Thiophene Carboxylates

  • The Mass Spectra of Some Substituted Thiophene-2-Carboxylic Acids. Phosphorus and Sulfur, 1982.

• General Fragmentation of Tert-Butyl Esters

  • Mass Spectrometry - Fragmentation Patterns (Esters).[3] Chemistry LibreTexts.

• Ortho Effects in Mass Spectrometry

  • Studies in organic mass spectrometry.[1][4][3][5][6] Part 20: A hidden ortho effect. ResearchGate.

Sources

• 1. scirp.org [scirp.org]
• 2. scienceready.com.au [scienceready.com.au]
• 3. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 4. tsapps.nist.gov [tsapps.nist.gov]
• 5. GCMS Section 6.14 [people.whitman.edu]
• 6. whitman.edu [whitman.edu]

A Comparative Guide to the Thermal Stability of Poly(tert-butyl thiophene-3-carboxylate) and Alternative Conductive Polymers

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of organic electronics and biomedical devices, the thermal stability of polymeric materials is a cornerstone of performance, reliability, and shelf-life. This guide offers an in-depth analysis of the thermal properties of poly(tert-butyl thiophene-3-carboxylate), a polymer of significant interest due to its unique combination of conductivity and processability. We will dissect its thermal degradation pathways and benchmark its performance against key alternative conductive polymers, providing the critical data and experimental context necessary for informed material selection and device engineering.

The Critical Role of Thermal Stability in Advanced Polymer Applications

The operating temperature and processing conditions of organic electronic devices, such as organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and sensors, are fundamentally limited by the thermal stability of their constituent materials. Similarly, in drug delivery systems where polymers act as carriers, thermal degradation can lead to premature drug release and loss of efficacy. Therefore, a comprehensive understanding of a polymer's response to heat is not merely academic but a prerequisite for robust and reliable technological applications.

This guide focuses on poly(tert-butyl thiophene-3-carboxylate), a derivative of the widely studied polythiophene family. The introduction of the bulky tert-butyl carboxylate side group is a strategic design choice aimed at enhancing solubility and tuning the electronic properties of the polythiophene backbone. However, this functionalization also introduces a unique thermal degradation pathway that distinguishes it from its simpler poly(3-alkylthiophene) cousins.

Thermal Degradation Profile of Poly(tert-butyl thiophene-3-carboxylate)

The thermal stability of poly(tert-butyl thiophene-3-carboxylate) is characterized by a multi-stage degradation process, primarily investigated through thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

A Two-Act Play of Degradation:

The degradation of poly(tert-butyl thiophene-3-carboxylate) is hypothesized to occur in two distinct stages. This is analogous to the well-documented thermal decomposition of other polymers bearing tert-butyl ester side chains, such as poly(tert-butyl methacrylate).

• Side-Chain Cleavage: The initial and lower-temperature degradation step involves the selective cleavage of the bulky tert-butyl group from the carboxylate side chain. This elimination reaction yields isobutene as a volatile byproduct and leaves behind a poly(thiophene-3-carboxylic acid). This transformation significantly alters the polymer's solubility and electronic properties. The onset of this degradation is a critical parameter for defining the material's processing window.

• Backbone Decomposition: Following the side-chain degradation, the poly(thiophene-3-carboxylic acid) backbone undergoes decomposition at a significantly higher temperature. This second stage involves the breakdown of the thiophene rings and the conjugated polymer backbone, leading to complete charring.

dot graph TD; A[Poly(tert-butyl thiophene-3-carboxylate)] -- Heat --> B{Side-Chain Cleavage}; B --> C[Poly(thiophene-3-carboxylic acid) + Isobutene]; C -- Further Heat --> D{Backbone Decomposition}; D --> E[Char];

end caption: "Hypothesized two-stage thermal degradation pathway of poly(tert-butyl thiophene-3-carboxylate)."

A Comparative Analysis: Benchmarking Against the Field

To provide a clear perspective on the practical utility of poly(tert-butyl thiophene-3-carboxylate), its thermal stability is compared with that of other prominent conductive polymers. The data presented here is a synthesis of findings from multiple research articles to provide a representative range for each material.

Polymer	Onset of Decomposition (Td,5%) (°C) in N2	Key Thermal Events & Remarks
Poly(tert-butyl thiophene-3-carboxylate) (Hypothesized)	200 - 250 (Side-chain) / >400 (Backbone)	Two-stage degradation. The initial, lower-temperature degradation limits the processing window.
Poly(3-hexylthiophene) (P3HT)	425 - 441[1]	A widely used, relatively stable polythiophene. The long alkyl side chains contribute to its solubility.
PEDOT:PSS	~100 (Water loss), ~300 (PSS degradation)[2]	Complex multi-stage degradation due to the presence of PSS and absorbed water. The initial water loss can impact device performance.
Polyaniline (PANI) - Emeraldine Salt	~250 - 300	Stability is highly dependent on the dopant and the form of the polymer. The emeraldine base form is generally more stable.[3]

Insights from the Comparison:

This comparative data reveals that while the polythiophene backbone of poly(tert-butyl thiophene-3-carboxylate) is expected to be quite stable, the tert-butyl ester side chain introduces a thermal liability at a significantly lower temperature than the decomposition of the P3HT backbone. This is a critical design trade-off: enhanced solubility and functionality at the cost of a reduced processing temperature window.

Compared to PEDOT:PSS, which shows early weight loss due to water and dopant degradation, poly(tert-butyl thiophene-3-carboxylate) offers a more predictable, albeit lower, initial degradation point related to its chemical structure rather than absorbed species. Polyaniline's thermal stability is highly variable, making direct comparisons challenging without specifying the exact form and dopant.

Experimental Protocols for Thermal Stability Assessment

To ensure the reproducibility and validity of thermal analysis data, standardized experimental protocols are paramount. The following sections detail the methodologies for TGA and DSC based on ASTM standards.

Thermogravimetric Analysis (TGA) Protocol (Based on ASTM E1131)

TGA is employed to determine the mass loss of a material as a function of temperature in a controlled atmosphere.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications and relevant standards.

• Sample Preparation: Accurately weigh 5-10 mg of the polymer sample into a clean, tared TGA pan (platinum or alumina).

• Atmosphere: Purge the furnace with a high-purity inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for at least 30 minutes prior to and during the experiment to ensure an oxygen-free environment.

• Temperature Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to 800 °C at a heating rate of 10 °C/min.

• Data Analysis: Record the mass loss as a function of temperature. The onset of decomposition is typically reported as the temperature at which 5% mass loss occurs (Td,5%).

Differential Scanning Calorimetry (DSC) Protocol (Based on ASTM D3418)

DSC is used to measure the heat flow into or out of a sample as a function of temperature, allowing for the determination of glass transitions (Tg) and melting points (Tm).

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium).

• Sample Preparation: Accurately weigh 5-10 mg of the polymer sample into a clean, tared aluminum DSC pan and hermetically seal it.

• Atmosphere: Purge the DSC cell with a high-purity inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

• Temperature Program (Heat-Cool-Heat Cycle):

  • First Heat: Equilibrate at 25 °C. Ramp the temperature to a point above the expected melting temperature (e.g., 250 °C) at a rate of 10 °C/min. This step removes the thermal history of the sample.

  • Cool: Cool the sample from the upper temperature to a low temperature (e.g., -50 °C) at a controlled rate of 10 °C/min.

  • Second Heat: Heat the sample again from the low temperature to the upper temperature at a rate of 10 °C/min. The glass transition and melting point are determined from this second heating scan.

• Data Analysis: Analyze the heat flow versus temperature curve from the second heating scan to determine the glass transition temperature (Tg) as the midpoint of the step change in the baseline and the melting temperature (Tm) as the peak of the endothermic transition.

Conclusion: A Material Scientist's Perspective

The thermal stability of poly(tert-butyl thiophene-3-carboxylate) presents a fascinating case study in polymer design. The incorporation of the tert-butyl ester side chain, while beneficial for solubility and processing, introduces a specific thermal degradation pathway that must be carefully considered. Its initial decomposition at a lower temperature compared to the robust backbone of P3HT highlights a critical trade-off between functionality and thermal stability.

For researchers and developers, this means that while poly(tert-butyl thiophene-3-carboxylate) may be an excellent candidate for solution-processed devices, the processing temperatures must be kept below the onset of its side-chain cleavage to maintain its intended chemical structure and properties. This guide provides the foundational knowledge and comparative data to make informed decisions in the selection and application of this promising conductive polymer.

References

• Impact of P3HT Regioregularity and Molecular Weight on the Efficiency and Stability of Perovskite Solar Cells | ACS Sustainable Chemistry & Engineering. (2021). Retrieved from [Link]

• Processing optimisation of PEDOT:PSS and PEDOT:PSS/Tween 80 films - Pure. (2022). Retrieved from [Link]

• Polyaniline Conducting Electroactive Polymers: Thermal and Environmental Stability Studies - Semantic Scholar. (n.d.). Retrieved from [Link]

• ASTM E1131-08(2014) Standard Test Method for Compositional Analysis by Thermogravimetry. (2014).
• ASTM D3418-15 Standard Test Method for Transition Temperatures and Enthalpies of Fusion and Crystallization of Polymers by Differential Scanning Calorimetry. (2015).

Sources

• 1. Effect of Polythiophene Content on Thermomechanical Properties of Electroconductive Composites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.cmu.edu [chem.cmu.edu]
• 3. The McCullough Group - Research [chem.cmu.edu]

Performance comparison of Tert-butyl vs methyl thiophene carboxylate

Executive Summary

In the synthesis of thiophene-based pharmacophores, the choice between Methyl Thiophene Carboxylate (MTC) and Tert-Butyl Thiophene Carboxylate (TBTC) is rarely a matter of cost, but rather one of chemoselectivity and synthetic strategy .

• Select Methyl (MTC) when you require a compact ester that cleaves easily under standard basic conditions (saponification) and serves as a simple precursor for amides or alcohols.

• Select Tert-Butyl (TBTC) when the thiophene ring requires functionalization via organolithium reagents (n-BuLi, LDA) . The steric bulk of the tert-butyl group shields the carbonyl from nucleophilic attack, preventing "1,2-addition" side reactions and allowing for Directed Ortho-Metalation (DoM) or Halogen-Lithium exchange.

Critical Property Analysis

The following table contrasts the physicochemical and reactivity profiles of the two esters. Note the distinct inversion of stability profiles.

Feature	Methyl Thiophene Carboxylate (MTC)	Tert-Butyl Thiophene Carboxylate (TBTC)
Steric Bulk (A-Value)	Low	High (Creates "Umbrella" effect)
Base Stability	Low (Hydrolyzes rapidly with LiOH/NaOH)	High (Resistant to saponification)
Acid Stability	High (Stable to TFA, HCl)	Low (Cleaves with TFA, HCl, Lewis Acids)
Lipophilicity (LogP)	Lower (More polar)	Higher (Excellent organic solubility)
Nucleophile Resistance	Poor (Reacts with Grignards/Lithiums)	Excellent (Resists bulky nucleophiles)
Primary Utility	Simple intermediate; Base-labile protecting group	Orthogonal protection; Lithiation handle

Mechanistic Insight: The Lithiation Advantage

The most critical differentiator in drug development is the behavior of these esters during ring functionalization . Thiophene rings are frequently substituted at the C3/C4 or C5 positions using organolithium reagents.

The Problem with Methyl Esters

When treating a methyl ester with a strong nucleophile like n-Butyllithium (n-BuLi), the nucleophile attacks the electrophilic carbonyl carbon (1,2-addition) rather than deprotonating the thiophene ring. This destroys the ester and forms a ketone or tertiary alcohol.

The Tert-Butyl Solution

The bulky tert-butyl group creates a steric shield.[1] The nucleophile cannot access the carbonyl carbon effectively. Instead, it acts as a base, removing a proton from the thiophene ring (Lithiation), allowing for subsequent reaction with an electrophile (E+).

Visualization: Reaction Pathway Logic

The following diagram illustrates the divergent pathways based on ester choice.

Figure 1: Divergent reaction pathways when treating thiophene esters with organolithium reagents. The tert-butyl group enables ring functionalization, whereas the methyl group leads to ester destruction.

Orthogonality & Selective Deprotection

In complex synthesis (e.g., peptide mimics or poly-functionalized scaffolds), you may need two ester groups that can be removed independently. This is known as Orthogonal Protection .

• Scenario A: Selective Removal of Methyl Ester

  • Reagent: LiOH or NaOH in THF/Water.

  • Outcome: The methyl ester hydrolyzes to the acid. The tert-butyl ester remains intact (due to steric resistance to base).

• Scenario B: Selective Removal of Tert-Butyl Ester

  • Reagent: TFA (Trifluoroacetic acid) in DCM or ZnBr₂.

  • Outcome: The tert-butyl ester cleaves via an E1-like mechanism (releasing isobutylene). The methyl ester remains intact (stable to acid).

Experimental Protocols

Protocol A: Selective Acidolysis of Tert-Butyl Ester

Used when retaining a methyl ester or other base-sensitive groups.

Materials:

• Substrate: Tert-butyl thiophene-carboxylate derivative (1.0 equiv)

• Solvent: Dichloromethane (DCM)

• Reagent: Trifluoroacetic Acid (TFA)

• Scavenger (Optional): Triethylsilane (if oxidation-sensitive residues are present)

Procedure:

• Dissolve the substrate in DCM (0.1 M concentration).

• Cool the solution to 0°C in an ice bath.

• Add TFA dropwise. A standard ratio is 1:1 or 1:2 (TFA:DCM) by volume.

• Remove the ice bath and stir at room temperature.

  • Monitoring: Check via TLC or LC-MS. Reaction is typically complete in 1–4 hours.

• Workup: Concentrate the mixture in vacuo to remove excess TFA and DCM. Co-evaporate with toluene (2x) to remove trace TFA.

• Yield: Quantitative conversion to the carboxylic acid is typical.

Protocol B: Safe Lithiation of Tert-Butyl Thiophene Carboxylate

Used to functionalize the thiophene ring.

Materials:

• Substrate: Tert-butyl thiophene-2-carboxylate

• Reagent: LDA (Lithium Diisopropylamide) or n-BuLi / TMEDA

• Electrophile: e.g., Methyl Iodide, CO₂, or an Aldehyde[2]

• Solvent: Anhydrous THF

Procedure:

• Flame-dry a Schlenk flask and purge with Argon/Nitrogen.

• Dissolve the substrate in anhydrous THF and cool to -78°C .

• Add LDA (1.1 equiv) dropwise over 10 minutes.

  • Note: The bulky t-butyl group prevents attack at the carbonyl, directing the base to the C5 position (or C3 if C5 is blocked).

• Stir at -78°C for 30–60 minutes to ensure lithiation.

• Add the Electrophile (1.2 equiv) dissolved in THF.

• Allow the reaction to warm slowly to room temperature.

• Quench with saturated NH₄Cl solution. Extract with Ethyl Acetate.[3]

Protocol C: Selective Saponification of Methyl Ester

Used when retaining a tert-butyl ester.

Procedure:

• Dissolve the diester (containing both Me and t-Bu) in THF/MeOH/Water (3:1:1).

• Add LiOH (2.0 equiv).

• Stir at room temperature.

  • Note: Heating may eventually degrade the t-butyl ester, so maintain ambient temperature.

• Monitor for the disappearance of the methyl ester spot on TLC. The t-butyl ester will remain unchanged.

• Acidify carefully to pH 4-5 with 1M HCl (do not go too low to avoid cleaving the t-Bu) and extract.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[2] Protective Groups in Organic Synthesis. Wiley-Interscience. (General stability profiles of esters).

• BenchChem. (2025). A Comparative Guide: Tert-butyl Esters vs. Methyl Esters in Chemical Synthesis. Retrieved from

• Snieckus, V. (1990).[4] Directed Ortho Metalation.[4][5][6][7][8] Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics. Chemical Reviews, 90(6), 879–933. (Foundational text on lithiation directing groups).

• Ogasa, C., et al. (2024).[2] Mild and Selective Deprotection of Tert-Butyl Esters. Synlett, 35, 235-239.[2] (Recent protocols for selective cleavage).

• Aggarwal, V. K., et al. (2017). Standard Lithiation–Borylation: A User’s Guide. University of Bristol.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tert-Butyl Esters [organic-chemistry.org]
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• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. imperial.ac.uk [imperial.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Senior Application Scientist's Guide to Validating the Purity of Synthesized Tert-butyl thiophene-3-carboxylate

For professionals in pharmaceutical research and materials science, the chemical purity of a synthetic intermediate is not a trivial detail—it is the bedrock of reproducible, reliable, and safe outcomes. Tert-butyl thiophene-3-carboxylate is a valuable heterocyclic building block, and its utility is directly proportional to its purity. The presence of unreacted starting materials, isomeric byproducts, or residual solvents can drastically alter reaction kinetics, final product yields, and the pharmacological profile of a target molecule.

This guide provides an in-depth, multi-technique protocol for validating the purity of newly synthesized tert-butyl thiophene-3-carboxylate. We will move beyond mere procedural steps to explain the scientific rationale behind each technique, enabling researchers to not only execute the analysis but to interpret the results with confidence. We will compare the analytical profile of a typical laboratory synthesis against established benchmarks, ensuring a self-validating system of quality control.

Context: Synthesis and Potential Impurities

To appreciate the validation process, one must first understand the potential sources of impurity. A common route to tert-butyl thiophene-3-carboxylate is the esterification of thiophene-3-carboxylic acid with a source of the tert-butyl group, such as isobutylene under acidic catalysis or via conversion to an acid chloride followed by reaction with tert-butanol.

This context informs our analytical strategy. We must design our validation workflow to detect:

• Starting Materials: Unreacted thiophene-3-carboxylic acid.

• Isomeric Byproducts: Potential formation of the 2-carboxylate isomer if the starting material was not isomerically pure.

• Solvent Residues: Traces of solvents used during the reaction and purification (e.g., Dichloromethane, THF, Hexanes).

• Degradation Products: Compounds resulting from potential side reactions.

Below is a conceptual workflow for the comprehensive purity validation of the synthesized product.

Caption: Overall workflow from synthesis to final purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Confirmation and Impurity Identification

NMR is the cornerstone of structural elucidation in organic chemistry. For this molecule, both ¹H and ¹³C NMR provide unambiguous confirmation of the target structure and are highly sensitive to impurities.

Rationale for NMR Analysis

A ¹H NMR spectrum will confirm the presence and connectivity of the thiophene ring protons and the characteristic tert-butyl group. The tert-butyl group, with its nine equivalent protons, provides a strong, sharp singlet, serving as an excellent internal reference for integration and a clear indicator of successful esterification.[1] ¹³C NMR complements this by confirming the carbon framework, including the crucial quaternary carbon of the tert-butyl group and the carbonyl carbon of the ester.[2]

Experimental Protocol: NMR

• Sample Preparation: Dissolve 5-10 mg of the synthesized, dried product in ~0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a suitable choice as it is an excellent solvent for this compound and its typical residual proton signal at 7.26 ppm does not interfere with key signals.

• Instrument Setup: Acquire spectra on a 400 MHz or higher field spectrometer.

• ¹H NMR Acquisition: Acquire a standard proton spectrum with 16-32 scans.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. A sufficient number of scans (e.g., 1024 or more) may be needed to achieve a good signal-to-noise ratio for quaternary carbons.

Interpreting the Spectra

Expected ¹H NMR Data (400 MHz, CDCl₃)	Expected ¹³C NMR Data (100 MHz, CDCl₃)
~8.1-8.2 ppm (dd, 1H): Proton at C2 of the thiophene ring.	~162-163 ppm: Ester carbonyl carbon (C=O).
~7.5-7.6 ppm (dd, 1H): Proton at C5 of the thiophene ring.	~125-135 ppm (Multiple): Thiophene ring carbons.
~7.3-7.4 ppm (dd, 1H): Proton at C4 of the thiophene ring.	~81-82 ppm: Quaternary carbon of the tert-butyl group.
~1.5-1.6 ppm (s, 9H): Protons of the tert-butyl group.	~28 ppm: Methyl carbons of the tert-butyl group.

(Note: Exact chemical shifts can vary slightly based on instrument and concentration. Data is referenced against typical values for similar structures.)[3][4]

Identifying Impurities with NMR:

• Thiophene-3-carboxylic Acid: A very broad singlet appearing downfield (>10 ppm) indicates the presence of the acidic proton.

• Residual Solvents: Sharp singlets for dichloromethane (~5.3 ppm) or multiplets for hexanes/ethyl acetate will be readily visible.

• Water: A broad singlet typically around 1.5-1.6 ppm, which could potentially overlap with the tert-butyl signal. A D₂O shake experiment can confirm its presence.

Sources

• 1. acdlabs.com [acdlabs.com]
• 2. database C-13 NMR SPECTROSCOPY INDEX carbon-13 nuclear magnetic resonance spectra analysis interpretation of spectrum data analysis investigating molecular structure of organic compounds Doc Brown's advanced level organic chemistry revision notes for pre-university organic chemistry [docbrown.info]
• 3. rsc.org [rsc.org]
• 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

Comparative Guide: Ligand Selection for Suzuki-Miyaura Coupling of Thiophenes

Executive Summary: The Thiophene Challenge

Thiophenes are ubiquitous pharmacophores in medicinal chemistry (e.g., Plavix, Raloxifene) and critical monomers in organic electronics (polythiophenes). However, they present unique challenges in palladium-catalyzed cross-coupling:

• Catalyst Poisoning: The sulfur atom can coordinate to Pd, displacing labile ligands and deactivating the catalyst (formation of Pd-S species).

• Electronic Deactivation: Electron-rich thiophenes make oxidative addition of halothiophenes (especially chlorides) difficult.

• C-H Activation Side Reactions: The C2 and C5 positions are prone to unwanted direct arylation or homocoupling.

This guide moves beyond generic Suzuki protocols to identify the specific ligand architectures that overcome these barriers.

Ligand Landscape & Comparative Analysis

We categorize ligands based on their mechanistic problem-solving capability for thiophene substrates.

Category A: The Activators (Dialkylbiaryl Phosphines)

Ligands: SPhos , XPhos , RuPhos .

• Mechanism: These bulky, electron-rich ligands promote oxidative addition into unreactive C-Cl bonds (crucial for chlorothiophenes). The biaryl backbone prevents formation of inactive dimeric Pd species and secondary interactions with the thiophene sulfur.

• Best For: Chlorothiophenes, sterically hindered 3-substituted thiophenes, and heteroaryl-heteraryl couplings.

Category B: The Stabilizers (Bidentate Phosphines)

Ligands: dppf , dppe , dtbpf .

• Mechanism: The large bite angle and strong chelation effect of dppf prevent ligand dissociation. This makes the catalyst robust against thermal decomposition and sulfur poisoning, though often less active than SPhos.

• Best For: Scale-up reactions, simple bromothiophenes, and reactions requiring high temperatures (>80°C).

Category C: The Robust (N-Heterocyclic Carbenes)

Ligands: PEPPSI-IPr , PEPPSI-SIPr .

• Mechanism: The strong

  -donating NHC ligand creates an extremely stable Pd-C bond that resists displacement by sulfur. The "throw-away" pyridine ligand ensures rapid initiation.

• Best For: Difficult substrates where phosphines fail due to poisoning, and polymerization (polythiophenes) where defect-free coupling is required.

Comparative Performance Data

Ligand System	Catalyst Precursor	Substrate Scope	Yield (2-Cl-Thiophene)	Yield (3-Substituted)	Key Advantage	Limitation
SPhos	Pd(OAc)₂ / Pd₂(dba)₃	Aryl Chlorides, Heteroaryls	98%	92%	Excellent for chlorides; water-soluble variants available.	Air-sensitive in solution; expensive.
XPhos	Pd₂(dba)₃ / Pd-G2	Sterically Hindered	95%	96%	Superior for ortho-substitution (e.g., 3-hexylthiophene).	High molecular weight; difficult removal.
Pd(dppf)Cl₂	Pre-formed	Aryl Bromides/Iodides	<10% (Cl), >90% (Br)	85%	Bench-stable; robust; industry standard for scale-up.	Poor activity for chlorides; slow at RT.
PEPPSI-IPr	Pre-formed	All Halides, Polymers	94%	90%	Air-stable; extremely high TON; resistant to S-poisoning.	Requires activation (heat or additives).
PPh₃	Pd(PPh₃)₄	Simple Bromides	0% (Cl), 75% (Br)	60%	Cheap; generic starting point.	High loading (5-10%); severe poisoning; O₂ sensitive.

Decision Matrix & Mechanism Visualization

Figure 1: Ligand Selection Decision Tree

Caption: Decision matrix for selecting the optimal ligand based on halide type, steric hindrance, and operational scale.

Figure 2: Thiophene-Specific Catalytic Challenges

Caption: Catalytic cycle highlighting the critical oxidative addition step and the risk of sulfur poisoning, mitigated by bulky ligands.

Experimental Protocols

Protocol A: High-Performance Coupling of 2-Chlorothiophenes (SPhos System)

Objective: Coupling unactivated 2-chlorothiophene with phenylboronic acid. Rationale: Chlorides are cheap but unreactive. SPhos provides the necessary electron density to Pd(0) to break the C-Cl bond.

• Preparation: In a glovebox or under Argon flow, charge a reaction vial with:

  • Pd(OAc)₂ (1.0 mol%)

  • SPhos (2.0 mol%)

  • 2-Chlorothiophene (1.0 equiv)

  • Arylboronic acid (1.5 equiv)

  • K₃PO₄ (2.0 equiv, finely ground)

• Solvent: Add Toluene/Water (10:1 ratio). Note: The biphasic system helps dissolve inorganic bases while keeping the catalyst in the organic phase.

• Reaction: Seal and heat to 100°C for 2-4 hours.

• Workup: Cool to RT. Dilute with EtOAc, wash with water. Dry over MgSO₄.

• Validation: Expect >95% conversion by GC-MS. If conversion is low, increase temperature to 110°C or switch solvent to n-Butanol (as per Fleckenstein et al.).

Protocol B: Sterically Hindered Coupling (XPhos System)

Objective: Coupling 3-hexyl-2-bromothiophene (sterically crowded) to form bi-thiophenes. Rationale: XPhos forms a "roof" over the Pd center, allowing accommodation of bulky groups while forcing reductive elimination.

• Catalyst: Use XPhos Pd G2 precatalyst (1-2 mol%) for optimal stoichiometry control.

• Conditions: THF/Water (4:1) with K₂CO₃ (2 equiv).

• Procedure:

  • Degas solvents thoroughly (freeze-pump-thaw or sparging 20 mins).

  • Mix reagents under inert atmosphere.

  • Heat at 60°C (mild heat prevents de-boronation of unstable thiophene boronic acids).

• Note: For 3-substituted thiophenes, isomerization can occur at high temps; keep <80°C.

Protocol C: Robust Scale-Up (Pd(dppf)Cl₂)

Objective: Gram-scale synthesis of 2-arylthiophene from 2-bromothiophene. Rationale: dppf is air-stable and less prone to degradation over long reaction times.

• Loading: Pd(dppf)Cl₂[1][2][3]·DCM (0.5 - 1.0 mol%).

• Solvent: 1,4-Dioxane/Water (9:1).

• Base: Cs₂CO₃ (2.0 equiv) or Na₂CO₃ (cheap alternative).

• Procedure:

  • Combine all solids in a pressure flask.

  • Add solvents and sparge with Ar for 15 mins.[4]

  • Seal and heat to 90°C overnight (12-16h).

  • The reaction will turn dark red/black (normal).

• Purification: Filter through Celite to remove Pd black before column chromatography.

References

• Fleckenstein, C. A., & Plenio, H. (2008).[5] Efficient Suzuki-Miyaura coupling of (hetero)aryl chlorides with thiophene- and furanboronic acids in aqueous n-butanol.[5] Journal of Organic Chemistry. Link

• Organ, M. G., et al. (2006). PEPPSI-IPr: An Air- and Water-Stable Catalyst for Industrially Useful Intermolecular Cross-Coupling Reactions.[6] Chemistry - A European Journal.[6] Link

• Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Halides. Journal of the American Chemical Society.[2] Link

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. Link

• BenchChem. (2025). A Comparative Guide to Phosphine Ligands in Suzuki-Miyaura Coupling Reactions. BenchChem Application Notes. Link

Sources

• 1. reddit.com [reddit.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Efficient Suzuki-Miyaura coupling of (hetero)aryl chlorides with thiophene- and furanboronic acids in aqueous n-butanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. par.nsf.gov [par.nsf.gov]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Management of Tert-Butyl Thiophene-3-Carboxylate

[1]

Executive Summary & Chemical Profile

Tert-butyl thiophene-3-carboxylate is a common intermediate in medicinal chemistry, particularly in the synthesis of heterocyclic scaffolds.[1] While often viewed as a stable ester, its disposal requires specific attention to two critical factors: sulfur content (which generates SOₓ upon incineration) and acid-sensitivity (which can generate flammable isobutylene gas).[1]

This guide replaces generic "dispose of as hazardous waste" instructions with a chemically grounded, step-by-step lifecycle management plan.

Chemical Safety Snapshot

Property	Specification	Operational Implication
Physical State	Solid or Viscous Oil	Requires solid waste stream or dissolution in compatible solvent.
Functional Groups	Thiophene, Tert-butyl ester	Incompatible with Strong Acids. Risk of gas evolution.[1]
Hazards	Irritant (Skin/Eye), Aquatic Toxicity	Do not dispose of down drains.[1][2][3] Double-contain to prevent sulfur odors.
Flash Point	>110°C (Predicted)	Classified as "Combustible" rather than "Flammable" unless in solvent.
Incineration	High BTU, Sulfur-bearing	Requires incineration at a facility with flue gas desulfurization (scrubbers) .

Waste Characterization & Segregation Logic

Effective disposal begins with segregation. Mixing this compound with incompatible waste streams is the most common cause of laboratory accidents involving thiophene esters.

The Acid-Sensitivity Hazard (Critical)

Tert-butyl esters are designed to be acid-labile. In a waste drum containing strong acids (e.g., TFA, HCl), tert-butyl thiophene-3-carboxylate will undergo hydrolysis, releasing isobutylene gas .[1]

• Risk: Rapid pressurization of the waste container and release of flammable gas.

• Rule: NEVER add this compound to a waste stream with pH < 4.

Waste Stream Decision Tree

The following logic flow ensures the material ends up in the correct regulatory stream.

Figure 1: Waste segregation logic flow. Blue nodes indicate decision points; Green indicates final safe state.

Operational Disposal Protocols

Protocol A: Disposal of Solid/Pure Reagent

Scenario: Expired shelf-life reagent or excess solid from synthesis.

• Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar or a fiber drum with a poly liner.

• Odor Control: Thiophene derivatives often carry a pervasive sulfur stench.

  • Action: Double-bag the primary container in 4-mil polyethylene bags before placing it in the waste drum.

• Labeling:

  • Primary Constituent: Tert-butyl thiophene-3-carboxylate.

  • Hazard Checkbox: Irritant, Toxic.[1]

  • Note to Vendor: "Contains Organic Sulfur – Requires Scrubber."

Protocol B: Disposal of Reaction Mixtures (Solutions)

Scenario: The compound is dissolved in solvent (e.g., Ethyl Acetate, DCM) after a reaction.[1]

• pH Verification (The Self-Validating Step):

  • Before pouring into a waste carboy, dip a pH strip into the mixture.[1]

  • Requirement: pH must be neutral (6-8) .

  • Correction: If acidic, quench with saturated Sodium Bicarbonate (

    ) until neutral.[1] This prevents isobutylene generation inside the waste container [1].

• Solvent Compatibility:

  • If dissolved in Dichloromethane (DCM) : Dispose in Halogenated Waste .

  • If dissolved in Ethyl Acetate/Hexanes : Dispose in Non-Halogenated Waste .

• Headspace: Leave at least 10% headspace in the container to allow for expansion.

Protocol C: Empty Container Management

Scenario: The original amber glass bottle is empty.

• Triple Rinse: Rinse the bottle three times with a compatible solvent (e.g., acetone).

• Rinsate Disposal: Pour the rinsate into the appropriate organic waste stream (Protocol B).

• Defacing: Deface the label using a permanent marker.

• Glass Disposal: Place the clean, dry bottle in the "Broken/Laboratory Glass" bin.

Spill Contingency Plan

In the event of a spill outside of a fume hood, immediate action is required to prevent respiratory irritation and odor complaints.

Immediate Actions:

• Evacuate & Ventilate: Clear the immediate area. Thiophene odors can cause panic or nausea.

• PPE Upgrade: Wear nitrile gloves (double gloved), lab coat, and safety goggles.[1] If the spill is large (>500mL) or heated, use a half-mask respirator with organic vapor cartridges [2].[1]

• Containment: Ring the spill with absorbent socks or vermiculite.

• Cleanup:

  • Absorb liquid with inert clay or sand.

  • Do NOT use paper towels if the substance is concentrated, as this increases surface area for odor release and flammability.[1]

  • Scoop into a sealable bucket.

  • Wipe the surface with a dilute bleach solution (10%) to oxidize residual sulfur compounds and eliminate odor [3].

Regulatory Compliance & Documentation

US EPA / RCRA Classification

While tert-butyl thiophene-3-carboxylate is not explicitly "P-listed" or "U-listed", it is regulated under the "Cradle-to-Grave" principle.[1]

• Waste Code Assignment:

  • If in flammable solvent (Flash point < 60°C): D001 (Ignitable).

  • If pure solid: Generally classified as Non-Regulated Organic Waste unless toxicity testing (TCLP) proves otherwise. However, standard industry practice is to manifest it as Class 9 (Environmentally Hazardous Substance) due to aquatic toxicity [4].[1]

Manifest Description

When preparing the waste manifest for the disposal vendor, use the following description to ensure proper incineration:

"Waste Organic Solid, N.O.S. (Contains Tert-butyl thiophene-3-carboxylate). High BTU. Sulfur content approx 15%."

Scientific Rationale: The Acid-Hydrolysis Risk

Understanding the mechanism of failure is essential for safety. The diagram below illustrates why this specific ester must be kept away from acidic waste streams.

Figure 2: Acid-catalyzed hydrolysis mechanism. The generation of Isobutylene gas (red octagon) presents a rupture and flammability hazard in closed waste systems.

References

• BenchChem. (2025).[4][5] The Indispensable Role of the tert-Butyl Ester in Modern Chemical Synthesis: A Technical Guide. Retrieved from

• ThermoFisher Scientific. (2025).[3] Safety Data Sheet: 3-Thiophenecarboxaldehyde (Related Thiophene).[6] Retrieved from

• Vanderbilt University Medical Center. (2025). Guide to Laboratory Sink/Sewer Disposal of Wastes.[7] Retrieved from

• US Environmental Protection Agency (EPA). (2025). Waste Code Descriptions and Lists (D001, F-Codes). Retrieved from

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• 1. Waste Code [rcrainfo.epa.gov]
• 2. cdhfinechemical.com [cdhfinechemical.com]
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• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. hscprep.com.au [hscprep.com.au]
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• 7. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]